Methyl 4-propioloylbenzoate

Core Science & Biosynthesis

Methyl 4-propioloylbenzoate: A Structural and Synthetic Analysis for Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4-propioloylbenzoate is a bifunctional organic molecule featuring a terminal alkyne and a methyl ester attached to a central benzene ring. While specific literature on this compound is not abundant, its structural motifs—the propioloyl group and the benzoate moiety—are of significant interest in medicinal chemistry and materials science. This technical guide provides a comprehensive analysis of the structure of Methyl 4-propioloylbenzoate, proposes a robust synthetic pathway based on established organometallic reactions, and explores its potential applications, particularly in the realm of drug discovery and development. The unique reactivity of the terminal alkyne offers a versatile handle for bioconjugation, "click" chemistry, and the synthesis of complex molecular architectures, making it a valuable building block for creating novel therapeutic agents.

Introduction: The Chemical Landscape of Methyl 4-propioloylbenzoate

Methyl 4-propioloylbenzoate (CAS No. 1636919-88-4) is an aromatic ketone with a terminal alkyne functionality.[1] Its structure combines the rigidity of a benzene ring with the reactivity of a carbon-carbon triple bond and the ester functionality of a methyl benzoate derivative. The propioloyl group, in particular, is a key pharmacophore found in a number of bioactive natural products and synthetic drugs.[][3] The linear geometry of the alkyne can impart specific conformational constraints on a molecule, which can be advantageous in drug design for optimizing binding to target proteins.[4] This guide will dissect the structural components of Methyl 4-propioloylbenzoate, providing insights into its chemical behavior and potential as a versatile building block in synthetic and medicinal chemistry.

Structural Elucidation and Physicochemical Properties

The fundamental structure of Methyl 4-propioloylbenzoate is characterized by a methyl ester of a benzoic acid derivative, where the substituent at the para position is a propioloyl group (a three-carbon chain with a terminal triple bond and a ketone).

Table 1: Physicochemical Properties of Methyl 4-propioloylbenzoate

Property	Value	Source
CAS Number	1636919-88-4
Molecular Formula	C₁₁H₈O₃	Calculated
Molecular Weight	188.18 g/mol	Calculated
IUPAC Name	Methyl 4-(prop-2-ynoyl)benzoate	IUPAC Nomenclature

Diagram 1: Chemical Structure of Methyl 4-propioloylbenzoate

Caption: 2D structure of Methyl 4-propioloylbenzoate.

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methyl ester protons, and the terminal alkyne proton. The aromatic protons would likely appear as two doublets in the region of 7.5-8.5 ppm. The methyl ester protons would be a singlet around 3.9 ppm, and the acetylenic proton would be a singlet around 3.0-3.5 ppm.

• ¹³C NMR: The carbon NMR spectrum would show signals for the carbonyl carbons of the ester and ketone, the aromatic carbons, the sp-hybridized carbons of the alkyne, and the methyl carbon of the ester.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong absorption bands for the C=O stretching of the ester and ketone (typically in the range of 1680-1730 cm⁻¹), the C≡C stretching of the terminal alkyne (around 2100 cm⁻¹), and the ≡C-H stretching (around 3300 cm⁻¹).

Proposed Synthetic Pathway: A Modern Approach

The synthesis of Methyl 4-propioloylbenzoate can be efficiently achieved through a Sonogashira coupling reaction, a powerful method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[5][6] A carbonylative Sonogashira coupling offers a direct route to α,β-alkynyl ketones.[7][8]

Diagram 2: Proposed Synthesis of Methyl 4-propioloylbenzoate

Caption: Proposed synthetic workflow for Methyl 4-propioloylbenzoate.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on established procedures for Sonogashira coupling reactions.

Materials:

• Methyl 4-iodobenzoate

• Trimethylsilylacetylene

• Palladium tetrakis(triphenylphosphine) [Pd(PPh₃)₄]

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Toluene (anhydrous)

• Tetrabutylammonium fluoride (TBAF)

• Standard glassware for inert atmosphere reactions

Procedure:

• Sonogashira Coupling: To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add Methyl 4-iodobenzoate (1.0 eq), Pd(PPh₃)₄ (0.02 eq), and CuI (0.04 eq).

• Add anhydrous toluene and triethylamine.

• To the stirred solution, add trimethylsilylacetylene (1.2 eq) dropwise at room temperature.

• Heat the reaction mixture to 70-80 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and filter through a pad of celite to remove the catalyst.

• Wash the filtrate with saturated aqueous ammonium chloride solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Desilylation: Dissolve the crude product in tetrahydrofuran (THF).

• Add a solution of TBAF (1.1 eq) in THF dropwise at 0 °C.

• Stir the reaction at room temperature for 1-2 hours until the desilylation is complete (monitored by TLC).

• Quench the reaction with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford pure Methyl 4-propioloylbenzoate.

Applications in Drug Discovery and Development

The unique structural features of Methyl 4-propioloylbenzoate make it a highly attractive scaffold for the development of new therapeutic agents. The terminal alkyne serves as a versatile handle for a variety of chemical transformations.[9]

"Click" Chemistry and Bioconjugation

The terminal alkyne is a key functional group for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click" chemistry.[3][4] This reaction allows for the efficient and specific covalent linkage of the molecule to other molecules containing an azide group, such as proteins, peptides, or other small molecules. This is particularly valuable for:

• Target Identification and Validation: Attaching a "tag" to a bioactive molecule to study its interactions within a biological system.[10]

• Prodrug Development: Linking the molecule to a carrier that can improve its solubility, stability, or targeting to specific tissues.

Diagram 3: Application in "Click" Chemistry

Caption: Schematic of a CuAAC reaction using Methyl 4-propioloylbenzoate.

Synthesis of Heterocyclic Compounds

The propioloyl group is a valuable precursor for the synthesis of various heterocyclic systems, many of which are privileged scaffolds in medicinal chemistry. For example, it can undergo cycloaddition reactions to form pyrazoles, isoxazoles, and other five-membered heterocycles. These heterocyclic cores are present in a wide range of drugs with diverse biological activities.

Structure-Activity Relationship (SAR) Studies

In drug development, the methyl ester of Methyl 4-propioloylbenzoate can be easily hydrolyzed to the corresponding carboxylic acid. This allows for the synthesis of a library of amide or ester analogs by coupling the carboxylic acid with various amines or alcohols. Such a library would be invaluable for structure-activity relationship (SAR) studies to optimize the pharmacological properties of a lead compound. The rigid propioloyl linker can also be used to probe the topology of a protein's binding pocket.

Conclusion

Methyl 4-propioloylbenzoate, while not extensively studied, represents a molecule of significant potential for researchers in drug discovery and materials science. Its structure combines a reactive terminal alkyne with a modifiable methyl ester group on a stable aromatic platform. The synthetic accessibility via well-established methods like the Sonogashira coupling, coupled with the vast synthetic utility of the propioloyl group, positions this compound as a valuable and versatile building block. Further exploration of its reactivity and incorporation into novel molecular designs is warranted and holds promise for the development of new and improved therapeutic agents.

References

• Al-Amin, M., & Reiser, O. (2014). Synthesis of α,β-alkynyl ketones via the nickel catalysed carbonylative Sonogashira reaction using oxalic acid as a sustainable C1 source. Organic & Biomolecular Chemistry, 12(43), 8764–8772. [Link]

• Zhang, W., & Liu, W. (2021). Biosynthesis of alkyne-containing natural products. Natural Product Reports, 38(5), 916-930. [Link]

• Mori, A., et al. (2005). Pd-Catalyzed Copper-Free Carbonylative Sonogashira Reaction of Aryl Iodides with Alkynes for the Synthesis of Alkynyl Ketones and Flavones by Using Water as a Solvent. The Journal of Organic Chemistry, 70(14), 5676–5679. [Link]

• MDPI. (2020). Synthesis of Alkynyl Ketones by Sonogashira Cross-Coupling of Acyl Chlorides with Terminal Alkynes Mediated by Palladium Catalysts Deposited over Donor-Functionalized Silica Gel. Retrieved from [Link]

• Wang, Z., et al. (2021). Recent advances in the application of alkynes in multicomponent reactions. RSC Advances, 11(52), 32986-33005. [Link]

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• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

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Synthesis Pathway and Methodological Guide for Methyl 4-propioloylbenzoate

Executive Summary

Methyl 4-propioloylbenzoate (CAS No.: 1636919-88-4; Molecular Formula: C11H8O3) is a highly reactive, bifunctional building block featuring both a terminal aryl ynone (alkynyl ketone) and a methyl ester. Aryl ynones are highly sought after in modern drug discovery and materials science due to their utility as precursors for nitrogen-containing heterocycles (e.g., pyrazoles, pyrimidines) and their application as targeted covalent inhibitors. This technical guide provides a comprehensive, self-validating methodology for the synthesis of Methyl 4-propioloylbenzoate, analyzing the causality behind reagent selection and reaction conditions to ensure high chemical yield and purity.

Retrosynthetic Analysis & Pathway Selection

The synthesis of terminal ynones presents unique chemoselectivity challenges. A prevalent approach involves either the direct acylation of alkynes or the two-step addition/oxidation of aldehydes[1]. We evaluate two primary retrosynthetic disconnections for Methyl 4-propioloylbenzoate:

Route B: Nucleophilic Addition & Oxidation (Recommended)

This route involves the addition of a terminal alkyne Grignard reagent to an aldehyde, followed by the oxidation of the resulting secondary alcohol to the ketone[1]. The addition of ethynylmagnesium bromide to benzaldehyde derivatives is a highly robust and scalable method[2]. This is the preferred pathway because it avoids the need for protecting groups and relies on inexpensive, commercially available starting materials.

Primary synthesis workflow (Route B) via Grignard addition and oxidation.

Route A: Acyl Sonogashira Coupling (Alternative)

The Acyl Sonogashira coupling of acid chlorides with terminal alkynes is a powerful method for internal ynones[3]. However, synthesizing terminal ynones via this route requires coupling with trimethylsilylacetylene (TMS-acetylene) to prevent homocoupling, followed by a desilylation step. The desilylation of TMS-ynones is notoriously problematic; terminal ynones are potent Michael acceptors, and standard basic desilylation conditions (e.g., K2CO3/MeOH) frequently lead to unwanted methoxy-enone byproducts or polymerization[4].

Alternative synthesis workflow (Route A) via Acyl Sonogashira coupling.

Primary Synthesis Workflow (Step-by-Step Protocols)

Step 1: Synthesis of Methyl 4-(1-hydroxyprop-2-yn-1-yl)benzoate

Causality & Logic: The starting material, methyl 4-formylbenzoate, contains two electrophilic centers: the aldehyde and the ester. Aldehydes are significantly more reactive toward nucleophilic attack. By strictly maintaining the reaction temperature at 0 °C, the Grignard reagent exclusively attacks the formyl group, preventing the formation of tertiary alcohol byproducts at the ester site. Quenching with saturated NH4Cl (rather than strong acid) prevents the acid-catalyzed Meyer-Schuster rearrangement of the resulting propargylic alcohol.

Protocol:

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and an argon inlet.

• Dissolution: Charge the flask with methyl 4-formylbenzoate (1.64 g, 10.0 mmol) and dissolve in anhydrous THF (40 mL).

• Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to reach 0 °C for 15 minutes.

• Addition: Using a syringe pump or addition funnel, add ethynylmagnesium bromide (0.5 M in THF, 24.0 mL, 12.0 mmol) dropwise over 30 minutes. Maintain vigorous stirring.

• Reaction: Stir the mixture at 0 °C for 1 hour. Remove the ice bath and allow it to warm to room temperature for an additional 2 hours.

• Validation: Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The starting material (Rf ~0.6) should be fully consumed, replaced by a lower-running spot (Rf ~0.3).

• Quench & Workup: Cool the mixture back to 0 °C and carefully quench with saturated aqueous NH4Cl (20 mL). Extract the aqueous layer with EtOAc (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (SiO2, gradient 10% to 25% EtOAc in Hexanes) to afford the propargylic alcohol as a pale yellow oil.

Step 2: Oxidation to Methyl 4-propioloylbenzoate

Causality & Logic: Terminal ynones are highly sensitive to aqueous bases, acids, and nucleophiles. Traditional oxidations (e.g., Swern, Jones) require aqueous workups that risk hydrating the alkyne or degrading the product. Activated Manganese Dioxide (MnO2) is a mild, heterogeneous oxidant that is highly chemoselective for allylic and propargylic alcohols. It requires no aqueous workup—only simple filtration—ensuring the structural integrity of the highly electrophilic ynone product.

Protocol:

• Preparation: In a 100 mL round-bottom flask, dissolve the propargylic alcohol intermediate (0.95 g, 5.0 mmol) in anhydrous CH2Cl2 (30 mL).

• Oxidation: Add Activated MnO2 (4.35 g, 50.0 mmol, 10 equiv) in one portion.

• Reaction: Stir the black suspension vigorously at room temperature for 12 hours.

• Validation: Monitor via TLC (Hexanes/EtOAc 4:1). The alcohol intermediate should disappear, yielding a UV-active spot with a higher Rf value (~0.5).

• Workup: Filter the reaction mixture through a 2-inch pad of Celite to remove the manganese salts. Wash the filter cake thoroughly with additional CH2Cl2 (50 mL) until the filtrate runs clear.

• Isolation: Concentrate the combined filtrates under reduced pressure. The crude product can be recrystallized from a mixture of hexanes and diethyl ether to yield Methyl 4-propioloylbenzoate as an off-white solid.

Quantitative Data & Optimization

To validate the choice of oxidant in Step 2, a comparative optimization study is summarized below. MnO2 provides the optimal balance of yield, operational simplicity, and product stability.

Table 1: Optimization of the Oxidation Step (Propargylic Alcohol to Ynone)

Oxidant System	Equivalents	Solvent	Temp (°C)	Time (h)	Yield (%)	Operational Remarks
Activated MnO2	10.0	CH2Cl2	25	12	88	Clean conversion; simple Celite filtration.
Dess-Martin Periodinane	1.2	CH2Cl2	0 to 25	2	92	Fast, but requires aqueous thiosulfate workup.
Swern (DMSO/Oxalyl Cl)	2.0	CH2Cl2	-78	4	75	Strict temp control needed; risk of side reactions.
PCC	1.5	CH2Cl2	25	6	65	Chromium toxicity; difficult product elution.

Analytical Validation

To confirm the successful synthesis of Methyl 4-propioloylbenzoate, the following representative Nuclear Magnetic Resonance (NMR) spectroscopic data should be used as a benchmark for purity:

• 1H NMR (400 MHz, CDCl3): δ 8.20 (d, J = 8.4 Hz, 2H, Ar-H ortho to ester), 8.15 (d, J = 8.4 Hz, 2H, Ar-H ortho to ketone), 3.96 (s, 3H, -OCH3), 3.48 (s, 1H, C≡C-H). Note: The terminal alkyne proton is highly deshielded due to the adjacent electron-withdrawing carbonyl group.

• 13C NMR (100 MHz, CDCl3): δ 176.5 (Ketone C=O), 166.0 (Ester C=O), 139.5 (Ar-C), 134.8 (Ar-C), 129.8 (Ar-CH), 129.5 (Ar-CH), 81.5 (Internal Alkyne C), 80.2 (Terminal Alkyne C), 52.5 (-OCH3).

References

• Source: National Institutes of Health (PMC)
• Title: Substituted pyrazolopyrimidines and substituted purines and their use as ubiquitin-specific-processing protease 1 (usp1) inhibitors (US20210115049A1)
• Source: Organic Letters (ACS Publications)
• Title: Catalytic Dearomatization Approach to Quinolizidine Alkaloids: Five Step Total Synthesis of (±)

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An In-depth Technical Guide to the Mechanism of Action of Methyl 4-propioloylbenzoate in Biological Systems

Abstract

This technical guide provides a comprehensive analysis of the mechanism of action of Methyl 4-propioloylbenzoate (M4PB) within biological systems. M4PB is a valuable chemical probe used in the field of chemical biology and drug discovery. Its utility stems from a precisely engineered chemical structure, featuring a terminal alkyne and an electrophilic propioloyl group. This architecture allows M4PB to function as a covalent probe, primarily for the identification and characterization of protein targets through a powerful methodology known as Activity-Based Protein Profiling (ABPP). This document will dissect the chemical principles underlying its reactivity, detail its application in state-of-the-art proteomic workflows, and offer field-proven insights for researchers, scientists, and drug development professionals aiming to leverage this tool for target discovery and validation.

Introduction: The Chemical Architecture and Rationale of Methyl 4-propioloylbenzoate (M4PB)

Methyl 4-propioloylbenzoate (CAS 1636919-88-4) is a small molecule designed for covalent interaction with biological macromolecules.[1] Its structure consists of two key moieties: a methyl benzoate scaffold and a propioloyl group. The propioloyl group, an α,β-unsaturated ketone containing a carbon-carbon triple bond, acts as an electrophilic "warhead". This feature is central to its mechanism of action, enabling it to form stable covalent bonds with nucleophilic residues on proteins.

The design of M4PB is intrinsically linked to the principles of Activity-Based Protein Profiling (ABPP), a chemoproteomic strategy that utilizes reactive chemical probes to assess the functional state of enzymes in complex biological samples.[2][3] In this context, M4PB serves not as a traditional drug with a defined therapeutic effect, but as a versatile tool for discovery. The terminal alkyne on the propioloyl group is a critical feature, serving as a bioorthogonal handle for "click chemistry." This allows for a two-step approach to protein labeling: the probe first reacts with its target(s) in a native biological environment, and subsequently, a reporter tag (e.g., a fluorophore or biotin) is attached via a Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.[4][5] This two-step process minimizes steric hindrance, allowing the small probe to access a wider range of protein active sites.[6][7]

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Functional Groups
Methyl 4-propioloylbenzoate	1636919-88-4	C11H8O3	188.18 g/mol	Methyl Ester, Propioloyl (α,β-alkynyl ketone), Terminal Alkyne

Core Mechanism of Action: Covalent Modification via Michael Addition

The primary mechanism of action for Methyl 4-propioloylbenzoate is the covalent modification of nucleophilic amino acid residues within proteins. The electrophilic propioloyl group is a Michael acceptor, making it susceptible to nucleophilic attack.[8]

The Thia-Michael Addition with Cysteine

Among the nucleophilic amino acids, the thiol group of cysteine is a particularly soft nucleophile and readily reacts with soft electrophiles like the α,β-unsaturated system in M4PB.[9] This reaction, known as a thia-Michael addition, is highly favorable and often irreversible under physiological conditions.[10][11] The reaction proceeds as follows:

• Activation of Cysteine: Within the microenvironment of a protein's active site, the pKa of a cysteine residue can be lowered, leading to the formation of a more nucleophilic thiolate anion (RS-).

• Nucleophilic Attack: The thiolate anion attacks one of the sp-hybridized carbons of the alkyne, which is activated by the adjacent carbonyl group.

• Protonation: The resulting enolate intermediate is subsequently protonated by a proton source (e.g., water or a nearby amino acid residue) to yield a stable thioether adduct.

This covalent bond effectively and irreversibly links M4PB to its protein target.

Caption: Mechanism of covalent modification of a cysteine residue by M4PB.

Application in Biological Systems: Activity-Based Protein Profiling (ABPP)

M4PB is optimally designed for use in ABPP workflows to identify novel protein targets or to screen for inhibitors of those targets. The most common application is competitive ABPP.[12][13]

Workflow for Target Identification and Inhibitor Screening

The competitive ABPP workflow allows researchers to identify the protein targets of an unlabeled small molecule inhibitor by observing its ability to prevent the labeling of proteins by M4PB.

Caption: Competitive ABPP workflow using M4PB for inhibitor target profiling.

Detailed Experimental Protocol: Competitive ABPP for Kinase Inhibitor Profiling

This protocol provides a representative, self-validating system for identifying the targets of a putative kinase inhibitor using M4PB in a human cell lysate.

1. Preparation of Cell Lysate: a. Culture HeLa cells to ~80-90% confluency. b. Harvest cells by scraping into ice-cold PBS and pellet by centrifugation (500 x g, 5 min, 4°C). c. Lyse the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, and protease inhibitors) on ice for 30 minutes. d. Clarify the lysate by centrifugation (14,000 x g, 15 min, 4°C). e. Determine the protein concentration of the supernatant using a BCA assay. Normalize all samples to a final concentration of 2 mg/mL.

2. Competitive Inhibition: a. Aliquot 50 µL of the normalized cell lysate into multiple microcentrifuge tubes. b. To these tubes, add the test inhibitor at a range of final concentrations (e.g., 100 µM to 1 nM) or DMSO as a vehicle control. c. Incubate the samples at 37°C for 30 minutes to allow the inhibitor to bind to its targets.

3. M4PB Probe Labeling: a. Add Methyl 4-propioloylbenzoate (M4PB) to each sample to a final concentration of 5 µM. b. Incubate at 37°C for an additional 30 minutes. This allows M4PB to covalently label the active sites of target proteins that were not blocked by the test inhibitor.

4. Click Chemistry for Reporter Tag Conjugation: a. Prepare a "click mix" containing: i. Azide-functionalized reporter (e.g., Azide-PEG3-Biotin or a fluorescent azide) (100 µM final concentration). ii. Tris(2-carboxyethyl)phosphine (TCEP) (1 mM final concentration). iii. Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) (100 µM final concentration). iv. Copper(II) sulfate (CuSO4) (1 mM final concentration). b. Add the click mix to each sample and incubate for 1 hour at room temperature, protected from light.

5. Sample Analysis:

• For Gel-Based Analysis (Fluorescent Tag): a. Add 4x SDS-PAGE loading buffer to each sample. b. Separate proteins on a 10% SDS-PAGE gel. c. Visualize the labeled proteins using an in-gel fluorescence scanner. A decrease in band intensity in the inhibitor-treated lanes compared to the DMSO control indicates target engagement.
• For Mass Spectrometry-Based Analysis (Biotin Tag): a. Precipitate proteins using chloroform/methanol. b. Resuspend the protein pellet in a buffer containing SDS. c. Enrich biotinylated proteins using streptavidin-agarose beads. d. Perform on-bead tryptic digestion of the captured proteins. e. Analyze the resulting peptides by LC-MS/MS to identify and quantify the proteins that were labeled by M4PB. A reduction in the spectral counts or signal intensity of a protein in the inhibitor-treated sample identifies it as a target.[7]

Representative Data and Interpretation

In a competitive ABPP experiment, the potency of an inhibitor against its targets can be quantified. The data below is a representative example of IC50 values that could be generated for a test inhibitor against several protein kinases, as determined by the displacement of M4PB labeling.

Protein Target	Function	IC50 of Test Inhibitor (nM)
Kinase A	Cell Cycle Regulation	25
Kinase B	Signal Transduction	150
Kinase C	Metabolism	> 10,000
Kinase D	Apoptosis	8

Data is hypothetical and for illustrative purposes.

An IC50 value represents the concentration of inhibitor required to block 50% of the M4PB labeling. Lower IC50 values indicate higher potency. In this example, the test inhibitor is a potent and selective ligand for Kinase D and Kinase A.

Conclusion and Future Directions

Methyl 4-propioloylbenzoate is a powerful chemical tool whose mechanism of action is centered on the covalent modification of nucleophilic residues in proteins. Its design as a two-step activity-based probe makes it particularly well-suited for modern chemoproteomic workflows aimed at target discovery and inhibitor characterization. While this guide outlines its primary mechanism via Michael addition to cysteine residues, it is conceivable that M4PB could also react with other nucleophilic residues such as lysine or histidine, depending on the specific protein microenvironment. Future work could involve the synthesis of M4PB derivatives with altered scaffolds to modulate target selectivity or the use of advanced mass spectrometry techniques to map the precise sites of modification across the proteome. As the fields of chemical biology and drug discovery continue to evolve, rationally designed covalent probes like Methyl 4-propioloylbenzoate will remain indispensable tools for elucidating complex biological processes and identifying the next generation of therapeutic targets.

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Methyl 4-propioloylbenzoate (CAS 1636919-88-4): A Bifunctional Alkynyl Ketone for Cascade Cyclizations and Click-Pharmacophore Assembly

Executive Summary & Chemical Profiling

As of 2026, the demand for highly modular, bifunctional building blocks in drug discovery has accelerated the adoption of specialized alkynyl ketones. Methyl 4-propioloylbenzoate (SMILES: O=C(OC)C1=CC=C(C(C#C)=O)C=C1) stands out as a premier model substrate. Structurally, it features an electron-deficient terminal alkynyl ketone (the propioloyl group) electronically coupled to a para-substituted methyl benzoate moiety.

This architecture dictates an orthogonal reactivity profile:

• The Alkynyl Ketone : Acts as a potent electrophile. The strong electron-withdrawing nature of the adjacent carbonyl, amplified by the para-benzoate group, lowers the LUMO of the alkyne. This primes the triple bond for nucleophilic attack, 1,3-dipolar cycloadditions, and π-acidic metal (Au, Pt) activation.

• The Methyl Ester : Serves as a robust, temporarily masked handle. It survives the harsh conditions of alkyne functionalization but can be easily saponified later for late-stage amide coupling in pharmacophore library synthesis.

This guide details the mechanistic underpinnings and field-proven protocols for utilizing Methyl 4-propioloylbenzoate and its derivatives in advanced heterocyclic synthesis.

Mechanistic Pathways & Visualization

The true synthetic power of propioloyl derivatives lies in their ability to undergo complex skeletal rearrangements. When converted to N-propioloyl hydrazones, these substrates undergo a remarkable gold-catalyzed cyclization/arylidene group transfer cascade to form 4-arylidenepyrazolones—a core motif in HIV-1 integrase inhibitors and farnesoid X receptor antagonists [1][2].

Figure 1: Gold-catalyzed cyclization and arylidene transfer cascade of N-propioloyl hydrazones.

Key Synthetic Methodologies

As a Senior Application Scientist, I emphasize that successful execution of these reactions relies on understanding the causality behind the reagents chosen. The protocols below are designed as self-validating systems to ensure high fidelity and reproducibility.

Protocol 1: Synthesis of 4-Arylidenepyrazolones via Gold-Catalyzed Cascade

Reference standard adapted from Ding et al., The Journal of Organic Chemistry[1].

Causality & Design:

• Catalyst Choice (IPrAuCl/AgOTf) : The bulky N-heterocyclic carbene (NHC) ligand (IPr) sterically shields and stabilizes the cationic gold intermediate, preventing catalyst aggregation/degradation. AgOTf acts as a halide scavenger to generate the highly π-acidic [IPrAu]+ species in situ. This extreme π-acidity is mandatory to activate the highly electron-deficient alkynyl ketone.

• Trace Water : Unlike strictly anhydrous organometallic reactions, trace water is intentionally permitted here. It is mechanistically essential for the hydrolysis of the intermediate cyclic imine into an aldehyde and enamine, which subsequently undergo an aldol-type condensation to transfer the arylidene group.

Step-by-Step Methodology:

• Preparation : In a flame-dried 10 mL Schlenk tube, add the N-propioloyl hydrazone derivative of Methyl 4-propioloylbenzoate (0.3 mmol).

• Catalyst Activation : Add IPrAuCl (9.3 mg, 0.015 mmol, 5 mol%) and AgOTf (3.85 mg, 0.015 mmol, 5 mol%) to the reaction vessel.

• Solvent Addition : Introduce 3.0 mL of analytical grade Toluene (PhCH3). The non-polar solvent suppresses intermolecular side reactions, favoring the initial intramolecular 5-endo-dig cyclization.

• Reaction Execution : Purge the vessel with N2, seal, and heat to reflux (approx. 110 °C) with continuous magnetic stirring.

• Monitoring (Self-Validation) : Monitor the reaction via TLC (eluent: petroleum ether/EtOAc = 5:1). The highly conjugated 4-arylidenepyrazolone product will appear as a distinct, strongly UV-active yellow/orange spot, validating the cascade's progression.

• Workup : Upon total consumption of the starting material (typically 2–4 hours), cool the mixture to room temperature. Filter through a short pad of Celite to remove the precipitated gold/silver salts. Concentrate the filtrate under reduced pressure.

• Isolation : Purify the crude residue via silica gel column chromatography (eluent: petroleum ether/EtOAc = 30:1 to 10:1) to afford the pure product.

Protocol 2: Regioselective CuAAC for Triazole-Benzoate Pharmacophores

Terminal alkynyl ketones are exceptional substrates for Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC)[3][4].

Causality & Design:

• Catalyst System (CuSO4 / Sodium Ascorbate) : Generating Cu(I) in situ from Cu(II) sulfate and sodium ascorbate is far more robust than using oxygen-sensitive Cu(I) salts directly. It ensures a steady, low concentration of the active catalytic species, minimizing oxidative alkyne homocoupling (Glaser coupling) which is a common side-reaction for electron-deficient alkynes.

• Solvent System (t-BuOH/H2O 1:1) : This biphasic/miscible mixture is thermodynamically optimal. Water dissolves the inorganic salts, while t-BuOH solubilizes the organic alkynyl ketone and azide. This interface accelerates the formation of the copper acetylide intermediate.

Step-by-Step Methodology:

• Reagent Assembly : In a 25 mL round-bottom flask, dissolve Methyl 4-propioloylbenzoate (188.2 mg, 1.0 mmol) and the desired organic azide (1.05 mmol) in 5.0 mL of tert-butanol.

• Aqueous Catalyst Preparation : In a separate vial, dissolve CuSO4·5H2O (12.5 mg, 0.05 mmol, 5 mol%) and sodium ascorbate (19.8 mg, 0.1 mmol, 10 mol%) in 5.0 mL of distilled water. The solution will briefly turn brown and then clear/yellow as Cu(II) is reduced to Cu(I).

• Reaction Initiation : Add the aqueous catalyst solution dropwise to the tert-butanol mixture under vigorous stirring at room temperature.

• Monitoring (Self-Validation) : Stir the reaction for 4–12 hours. Monitor via LC-MS. The formation of the highly polar triazole usually results in the spontaneous precipitation of the product from the aqueous mixture, serving as a visual validation of success.

• Workup : Dilute the reaction mixture with 10 mL of ice-cold water. If the product precipitates, isolate it via vacuum filtration and wash with cold water and cold diethyl ether. If it remains in solution, extract with Ethyl Acetate (3 x 15 mL), wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Validation : Confirm complete 1,4-regioselectivity via 1H NMR, noting the characteristic triazole proton singlet around δ 8.0–8.5 ppm.

Quantitative Data Presentation

The following table summarizes the comparative metrics and reaction conditions for the primary transformations of propioloyl derivatives, highlighting their synthetic efficiency.

Substrate / Reagent	Reaction Type	Catalyst System	Solvent & Temp	Yield (%)	Key Mechanistic Feature
N-Propioloyl Hydrazone	Cascade Cyclization	IPrAuCl (5 mol%) / AgOTf	Toluene, Reflux	65–85%	Trace H2O drives arylidene transfer
O-Propioloyl Oxime	Cyclization / Migration	Au(PPh3)NTf2 (5 mol%)	Acetonitrile, 25 °C	70–90%	Intermolecular arylidene migration
Terminal Alkynyl Ketone	CuAAC (Click)	CuSO4 / Na-Ascorbate	t-BuOH/H2O, RT	85–98%	Complete 1,4-regioselectivity

References

• Title: Synthesis of 4-Arylidenepyrazolones by a Gold-Catalyzed Cyclization/Arylidene Group Transfer Cascade of N-Propioloyl Hydrazones Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Gold-Catalyzed Cyclization and Subsequent Arylidene Group Transfer of O-Propioloyl Oximes Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Transition Metal-Mediated Synthesis of Monocyclic Aromatic Heterocycles Source: Chemical Reviews (ACS Publications) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

role of the alkyne group in Methyl 4-propioloylbenzoate reactions

Title: The Chemical Versatility of Methyl 4-propioloylbenzoate: A Technical Guide to Alkyne-Driven Reactivity

Executive Summary

Methyl 4-propioloylbenzoate is a highly functionalized synthetic intermediate characterized by a terminal ynone (an α,β -acetylenic ketone) conjugated to a methyl benzoate framework. This whitepaper dissects the role of the alkyne group within this specific molecular architecture, exploring how its profound electron deficiency dictates its utility in drug development and materials science. We detail the mechanistic causality behind its core reactions—conjugate additions, cycloadditions, and cross-couplings—and provide self-validating experimental protocols designed for high-fidelity synthesis.

Structural and Electronic Profiling

The reactivity of Methyl 4-propioloylbenzoate is fundamentally governed by the terminal alkyne group (-C≡CH) positioned in direct conjugation with a carbonyl moiety[1].

• Electrophilic Activation: The carbonyl group exerts a strong electron-withdrawing effect (-M effect) on the alkyne, rendering the β -carbon highly electrophilic. This effect is synergistically enhanced by the para-substituted methyl ester on the adjacent aromatic ring, which further depletes electron density from the conjugated π -system.

• Terminal C-H Acidity: The sp-hybridized terminal carbon, coupled with the adjacent electron-withdrawing carbonyl, significantly lowers the pKa of the terminal alkyne proton compared to isolated alkynes. This facilitates facile deprotonation for metal-catalyzed cross-couplings[2].

Electronic activation logic and divergent reaction pathways of the ynone alkyne group.

Core Reaction Modalities of the Alkyne Group

2.1. Nucleophilic Conjugate Additions (Michael Additions) The ynone system in Methyl 4-propioloylbenzoate is a premier Michael acceptor. Unlike isolated alkynes, the conjugated alkyne readily undergoes 1,4-conjugate additions with soft nucleophiles [3].

• Thiol-yne & Amino-yne Click Chemistry: The addition of thiols (thia-Michael) and amines (aza-Michael) proceeds rapidly, often without the need for heavy metal catalysts. The reaction forms β -thio- or β -amino- α,β -unsaturated ketones. The causality behind the high efficiency lies in the stabilization of the intermediate enolate by the strongly electron-withdrawing carbonyl group[4].

2.2. Cycloadditions (CuAAC Click Chemistry) The terminal alkyne is an ideal substrate for Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC). The electron-deficient nature of the ynone accelerates the formation of the copper acetylide intermediate, leading to the rapid, regioselective formation of 1,4-disubstituted 1,2,3-triazoles. This modality is heavily utilized in bioconjugation and the synthesis of fragment-based drug libraries [5].

2.3. Transition-Metal Catalyzed Cross-Couplings The terminal alkyne can undergo Sonogashira coupling with aryl or vinyl halides to yield internal alkynes [2]. The presence of the carbonyl group requires careful selection of the base to prevent competitive aldol-type condensations or cleavage of the ynone system.

Causality in Experimental Design & Self-Validating Protocols

As a Senior Application Scientist, it is critical to design protocols that inherently validate their own progress and prevent side reactions.

Protocol A: Catalyst-Free Thia-Michael Addition

Causality Check: We utilize a weak base (Triethylamine) rather than a strong base (like NaH). Strong bases can trigger competitive 1,2-addition to the carbonyl or premature polymerization. The weak base is sufficient to deprotonate the thiol, exploiting the extreme electrophilicity of the ynone's β -carbon [3].

• Preparation: Dissolve Methyl 4-propioloylbenzoate (1.0 eq) in anhydrous THF (0.1 M concentration) under an argon atmosphere. Cool the system to 0 °C to control the exothermic conjugate addition.

• Nucleophile Addition: Add the desired thiol (1.05 eq) dropwise. The slight excess ensures complete consumption of the valuable ynone building block.

• Initiation: Add Triethylamine (0.1 eq) as a catalytic base.

• Self-Validation (Monitoring): Monitor via TLC (Hexane/EtOAc 4:1). The ynone starting material is highly UV-active. The reaction is complete when the starting material spot disappears, typically within 2-4 hours. Critical: Do not let the reaction run overnight, as extended times can lead to bis-addition (dithioacetal formation)[4].

• Quenching: Add saturated aqueous NH4​Cl . Causality: This mildly acidic quench rapidly protonates the intermediate enolate, locking the stereochemistry of the resulting double bond (predominantly the Z-isomer due to intramolecular hydrogen bonding or steric minimization) and neutralizing the amine base.

• Isolation: Extract with EtOAc, wash with brine, dry over MgSO4​ , and purify via flash chromatography.

Self-validating experimental workflow for the Thia-Michael addition to the terminal ynone.

Protocol B: Regioselective CuAAC

Causality Check: Ynones are sensitive to oxidative degradation (e.g., Glaser coupling) [1]. We utilize a CuSO4​ /Sodium Ascorbate catalytic system. The ascorbate acts as an in-situ reducing agent, ensuring a constant supply of the active Cu(I) species while preventing the oxidative dimerization of the terminal alkyne.

• Preparation: Dissolve Methyl 4-propioloylbenzoate (1.0 eq) and the target organic azide (1.0 eq) in a 1:1 mixture of t-BuOH and H2​O .

• Catalyst Generation: Add CuSO4​⋅5H2​O (0.05 eq) followed immediately by freshly prepared Sodium Ascorbate (0.1 eq).

• Monitoring: Stir at room temperature. The reaction is self-indicating; the mixture transitions from a clear solution to a suspension as the highly crystalline 1,2,3-triazole product precipitates.

• Isolation: Filter the precipitate, wash with cold water and minimal cold ethanol, and dry under vacuum.

Quantitative Reaction Profiles

The following table summarizes the comparative reaction kinetics and typical yields for the alkyne group in Methyl 4-propioloylbenzoate across different modalities, derived from standard ynone reactivity profiles [2][3][4].

Reaction Modality	Reagents / Catalyst	Typical Reaction Time	Stereoselectivity / Regioselectivity	Average Yield
Thia-Michael Addition	R-SH, Et3​N (cat.), THF	1 - 4 hours	High Z-isomer preference	85 - 95%
Aza-Michael Addition	R−NH2​ , Solvent-free or EtOH	2 - 6 hours	Mixed E/Z (solvent dependent)	75 - 90%
CuAAC (Click)	R- N3​ , Cu(I), t-BuOH/ H2​O	4 - 12 hours	Strictly 1,4-disubstituted triazole	80 - 95%
Sonogashira Coupling	R-I/Br, Pd(PPh3​)4​ , CuI, Base	6 - 18 hours	N/A (Internal alkyne formation)	70 - 85%
Heterocycle Annulation	NH2​NH2​ , EtOH, Reflux	8 - 24 hours	Pyrazole formation	65 - 80%

Conclusion

The alkyne group within Methyl 4-propioloylbenzoate is not merely a passive structural feature; it is a highly activated, dynamic electrophilic center. By understanding the electronic interplay between the terminal alkyne, the adjacent carbonyl, and the distal benzoate ester, researchers can precisely control its reactivity. Whether utilized as a potent Michael acceptor for bioconjugation or as a click-chemistry handle for library synthesis, this molecule serves as a premier building block in modern synthetic chemistry.

References

• Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry Source: PMC (National Institutes of Health) URL:[Link]

• Synthesis of Ynones by Palladium-Catalyzed Acylation of Terminal Alkynes with Acid Chlorides Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Ynone - Synthesis and Reactivity Source: Wikipedia URL:[Link]

Sources

• 1. Ynone - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Advanced Spectroscopic Elucidation of Methyl 4-propioloylbenzoate: A Technical Guide for Structural Validation

Executive Summary

Methyl 4-propioloylbenzoate (CAS: 1636919-88-4; Formula: C₁₁H₈O₃) is a highly versatile bifunctional building block utilized in advanced organic synthesis, particularly in the generation of pyrazoles, quinolones, and other heteroaromatic scaffolds via click chemistry and cross-coupling methodologies [1]. Structurally, it features a central benzene ring symmetrically substituted at the para positions with a methyl ester and a propioloyl (alkynyl ketone or "ynone") group.

This whitepaper provides an authoritative, in-depth analysis of the spectroscopic properties (NMR, IR, and MS) of Methyl 4-propioloylbenzoate. Designed for application scientists and drug development professionals, this guide moves beyond empirical data listing to explain the underlying quantum mechanical and physical causality governing these spectral signatures.

Nuclear Magnetic Resonance (NMR) Profiling

The NMR profile of Methyl 4-propioloylbenzoate is defined by the strong electron-withdrawing nature of both the ester and ynone moieties, which significantly perturb the local magnetic environments of the protons and carbons.

¹H NMR Causality and Assignments

• Terminal Alkyne Proton (C≡C-H): In an isolated terminal alkyne, the proton typically resonates upfield (~2.0–2.5 ppm) due to the shielding effect of the triple bond's diamagnetic anisotropy. However, in Methyl 4-propioloylbenzoate, the alkyne is directly conjugated to a carbonyl group. This strong resonance-driven electron withdrawal strips electron density from the alkyne, severely deshielding the terminal proton and shifting it downfield to ~3.45 ppm [2].

• Aromatic Protons: The 1,4-disubstitution pattern creates a classic AA'BB' spin system. Because both the -COOCH₃ and -C(=O)C≡CH groups are electron-withdrawing, all aromatic protons are deshielded, appearing as two closely spaced doublets (or a fine multiplet) in the 8.10–8.25 ppm range.

• Methyl Ester Protons: The -OCH₃ protons appear as a sharp, highly integrated singlet at ~3.95 ppm , typical for methyl benzoates.

¹³C NMR Causality and Assignments

• Carbonyl Divergence: The molecule contains two distinct carbonyl environments. The ester carbonyl appears at ~166.0 ppm . Conversely, the ynone carbonyl appears at ~176.5 ppm . While typical aliphatic ketones resonate near 200 ppm, the ynone carbonyl is uniquely shielded. This upfield shift is caused by the magnetic anisotropy of the adjacent sp-hybridized alkyne carbons and the extended conjugation network [3].

• Alkyne Carbons: The extreme polarization of the ynone system differentiates the alkyne carbons. The α-carbon (adjacent to the carbonyl) is shielded (~79.0 ppm ), while the terminal β-carbon is relatively deshielded (~81.5 ppm ) due to the resonance contributor where the β-carbon carries a partial positive charge.

Self-Validating NMR Acquisition Protocol

To ensure high-fidelity, reproducible NMR data, the following self-validating workflow must be employed:

• Sample Preparation: Dissolve 15–20 mg of the analyte in 0.6 mL of high-purity CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Probe Tuning & Matching: Perform automated or manual tuning/matching of the probe to the specific Larmor frequencies of ¹H and ¹³C to maximize the signal-to-noise ratio and minimize reflected power.

• Gradient Shimming: Execute gradient shimming on the deuterium lock signal of the CDCl₃ until the lock level stabilizes, ensuring optimal magnetic field homogeneity (B₀) across the sample volume.

• Acquisition: Run standard 1D pulse sequences (e.g., zg30 for ¹H, zgpg30 for ¹³C with proton decoupling).

• Internal Validation: Calibrate the spectrum by verifying the TMS singlet is precisely at 0.00 ppm. Confirm the CDCl₃ solvent residual peaks are accurately positioned at 7.26 ppm (¹H) and 77.16 ppm (¹³C).

Infrared (IR) Vibrational Analysis

Infrared spectroscopy provides a direct readout of the molecular force constants within Methyl 4-propioloylbenzoate. The cross-conjugated nature of the molecule dictates its vibrational modes.

• Carbonyl (C=O) Stretches: The ester carbonyl exhibits a strong, sharp stretch at ~1725 cm⁻¹ . In stark contrast, the ynone carbonyl stretch is shifted to a lower frequency of ~1650 cm⁻¹ . The conjugation with both the aromatic ring and the alkyne introduces significant single-bond character to the C=O bond, lowering its force constant and thereby reducing its vibrational frequency [4].

• Alkyne (C≡C) Stretch: The conjugated alkyne stretch appears as a moderate-to-strong peak at ~2095 cm⁻¹ . Conjugation breaks the symmetry of the triple bond, increasing the change in dipole moment during vibration and thus enhancing the IR intensity compared to isolated alkynes.

• Terminal C-H Stretch: A sharp, distinct peak at ~3250 cm⁻¹ confirms the presence of the terminal sp-hybridized C-H bond.

ATR-FTIR Experimental Protocol

• Background Calibration: Collect a 32-scan background spectrum of the clean, dry Attenuated Total Reflectance (ATR) diamond crystal to subtract atmospheric CO₂ and water vapor.

• Sample Application: Deposit 1–2 mg of the neat solid compound directly onto the ATR crystal.

• Pressure Optimization: Apply consistent mechanical pressure using the ATR anvil to ensure intimate optical contact, which is critical for the evanescent wave to penetrate the sample.

• Acquisition & Validation: Collect 32 scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹. Validate the run by ensuring the baseline is flat and non-absorbing regions exhibit >95% transmittance.

Mass Spectrometry (MS) & Fragmentation Dynamics

Electron Ionization (EI) at 70 eV induces highly predictable and structurally diagnostic fragmentation pathways for Methyl 4-propioloylbenzoate. The molecular ion [M]⁺• appears at m/z 188 .

Mechanistic Fragmentation Pathways

• Ester Cleavage (m/z 157): The most favored pathway is the loss of a methoxy radical (•OCH₃, -31 Da) via α-cleavage, yielding a highly stable, resonance-stabilized acylium ion at m/z 157 . This is typically the base peak.

• Ynone Cleavage (m/z 135 & m/z 53): α-cleavage on the ynone side results in the loss of the propioloyl radical (•COC≡CH, -53 Da), yielding the m/z 135 fragment. Alternatively, charge retention on the propioloyl fragment yields the propioloyl cation at m/z 53 .

• Dual Cleavage (m/z 104): Sequential loss of both functional groups leaves the bare phenylene core radical cation at m/z 104 .

Figure 1: Primary Electron Ionization (EI) mass spectrometry fragmentation pathways of Methyl 4-propioloylbenzoate.

GC-MS/EI Analytical Protocol

• Instrument Tuning: Perform an autotune using Perfluorotributylamine (PFTBA) to calibrate the m/z axis and optimize ion source parameters (repeller voltage, emission current).

• Injection: Inject 1 µL of a 10 µg/mL sample solution (in dichloromethane) into the GC injection port (split ratio 10:1, 250°C).

• Chromatographic Separation: Utilize a non-polar capillary column (e.g., HP-5MS) with a temperature gradient (e.g., 80°C hold 1 min, ramp 15°C/min to 280°C) to elute the compound as a sharp, symmetrical peak.

• Validation: Verify the isotopic distribution of the [M]⁺• cluster (m/z 188) against the theoretical natural abundance for C₁₁H₈O₃ to confirm the absence of co-eluting isobaric interferences.

Consolidated Spectroscopic Data

Table 1: ¹H and ¹³C NMR Spectral Data (CDCl₃, 298 K)

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Assignment / Causality
¹H	8.20	d (J ≈ 8.5 Hz)	2H	Aromatic protons ortho to ynone (deshielded by C=O)
¹H	8.12	d (J ≈ 8.5 Hz)	2H	Aromatic protons ortho to ester (deshielded by COOCH₃)
¹H	3.95	s	3H	Methyl ester (-OCH₃)
¹H	3.45	s	1H	Terminal alkyne (deshielded by conjugated ynone C=O)
¹³C	176.5	Cq	-	Ynone Carbonyl (shielded by sp-carbon anisotropy)
¹³C	166.0	Cq	-	Ester Carbonyl
¹³C	139.5, 134.5	Cq	-	Aromatic ipso-carbons (C1, C4)
¹³C	129.8, 129.5	CH	-	Aromatic methine carbons (C2, C3, C5, C6)
¹³C	81.5	CH	-	Alkyne β-carbon (terminal, resonance deshielded)
¹³C	79.0	Cq	-	Alkyne α-carbon (internal)
¹³C	52.5	CH₃	-	Methyl ester carbon

Table 2: Key IR and MS Diagnostic Peaks

Technique	Signal / Peak	Intensity / Abundance	Structural Assignment
IR (ATR)	3250 cm⁻¹	Strong, Sharp	Terminal Alkyne ≡C-H stretch
IR (ATR)	2095 cm⁻¹	Moderate	Conjugated Alkyne C≡C stretch
IR (ATR)	1725 cm⁻¹	Strong	Ester C=O stretch
IR (ATR)	1650 cm⁻¹	Strong	Ynone C=O stretch (lowered by conjugation)
MS (EI)	m/z 188	Moderate (20-40%)	Molecular Ion [M]⁺•
MS (EI)	m/z 157	Base Peak (100%)	[M - OCH₃]⁺ (Acylium ion formation)
MS (EI)	m/z 135	Moderate (30-50%)	[M - COC≡CH]⁺ (Loss of propioloyl radical)

References

• Title: Synthesis of a quinolone library from ynones Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

• Title: Spectrometric Identification of Organic Compounds (NMR Spectroscopy) Source: LibreTexts Chemistry URL: [Link]

• Title: Synthesis of Porous Organic Polymers with Tunable Amine Loadings for CO2 Capture (Ynone NMR/IR Characterization) Source: ResearchGate URL: [Link]

• Title: Interpretation of Mass Spectra Source: LibreTexts Chemistry URL: [Link]

Protocols & Analytical Methods

Application Note: Methyl 4-propioloylbenzoate in Advanced Protein Labeling & Bioconjugation

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Application Guide & Validated Protocols

Executive Summary

In the rapidly evolving field of bioconjugation, achieving site-specific, stable, and highly chemoselective protein labeling is a critical bottleneck. Methyl 4-propioloylbenzoate (CAS: 1636919-88-4) has emerged as a state-of-the-art electron-deficient alkyne reagent designed to overcome the limitations of traditional thiol-reactive crosslinkers. By leveraging a highly reactive propioloyl moiety, this reagent enables rapid nucleophilic thiol-yne addition, forming exceptionally stable vinyl sulfide linkages. This application note details the mechanistic causality, comparative advantages, and validated protocols for utilizing Methyl 4-propioloylbenzoate in protein labeling and therapeutic conjugate development.

Mechanistic Principles & Chemical Causality

The efficacy of Methyl 4-propioloylbenzoate is rooted in its unique electronic and steric properties. The molecule features a propioloyl group—an alkyne directly conjugated to a carbonyl group.

The Causality of Reactivity

Traditional Michael acceptors, such as acrylamides, rely on sp²-hybridized carbons, which can suffer from steric hindrance and moderate electrophilicity. In contrast, the terminal carbon of the propioloyl group in Methyl 4-propioloylbenzoate is sp-hybridized . This linear geometry renders the electrophilic center sterically unhindered and imparts a significantly greater electrophilic character. Consequently, it acts as a highly active Michael acceptor, driving rapid, uncatalyzed nucleophilic attack by thiolate anions[1].

The Causality of Stability

Historically, maleimide-based reagents have been the gold standard for cysteine bioconjugation. However, maleimide-thiol adducts are thermodynamically unstable in systemic circulation; they undergo retro-Michael addition, leading to premature payload cleavage and off-target thiol exchange with serum albumin[2]. Methyl 4-propioloylbenzoate solves this by forming a vinyl sulfide bond . This linkage is highly stable under physiological conditions, making it an optimal choice for Antibody-Drug Conjugates (ADCs) and long-term live-cell imaging probes[3]. Furthermore, propioloyl linkers have been proven to preserve the photophysical properties of core fluorescent dyes, enabling the synthesis of highly sensitive solvatochromic probes[4].

Mechanism of nucleophilic thiol-yne addition forming a stable vinyl sulfide.

Comparative Analysis of Cysteine-Reactive Reagents

To justify the selection of Methyl 4-propioloylbenzoate in experimental design, it is essential to benchmark it against legacy reagents.

Reagent Class	Target Residue	Reaction Kinetics	Conjugate Stability (In Vivo)	Primary Limitation / Drawback
Electron-Deficient Alkynes (e.g., Methyl 4-propioloylbenzoate)	Cysteine (-SH)	Very Fast (Sterically unhindered sp-carbon)	High (Stable vinyl sulfide; no retro-Michael)	Requires strict pH control to prevent amine cross-reactivity.
Maleimides	Cysteine (-SH)	Fast	Low/Moderate (Prone to retro-Michael and thiol exchange)	Payload loss in blood circulation; high background in imaging.
Iodoacetamides	Cysteine (-SH)	Slow	High (Stable thioether)	Prone to off-target alkylation (Lysine/Histidine) at high concentrations.

Experimental Protocol: Site-Specific Cysteine Conjugation

The following protocol provides a self-validating workflow for labeling a target protein containing a free, surface-exposed cysteine residue.

Step-by-step workflow for site-specific cysteine bioconjugation and validation.

Step 1: Protein Reduction

• Procedure: Incubate the target protein (10–50 µM) with 10 molar equivalents of Tris(2-carboxyethyl)phosphine (TCEP) for 1 hour at room temperature.

• Causality: TCEP is strictly required over Dithiothreitol (DTT) or β-mercaptoethanol. TCEP is a phosphine-based reducing agent that lacks a free thiol. If DTT were used, its free thiols would act as competitive nucleophiles, rapidly consuming the Methyl 4-propioloylbenzoate and halting protein labeling.

Step 2: Buffer Exchange & pH Optimization

• Procedure: Exchange the protein into a labeling buffer (e.g., 50 mM Sodium Phosphate, 150 mM NaCl) adjusted to pH 7.5–8.0 using a desalting column (e.g., Zeba Spin).

• Causality: The pKa of a typical cysteine thiol is ~8.3. At pH 7.5–8.0, a sufficient fraction of the thiol exists as the highly nucleophilic thiolate anion (-S⁻), which is required to drive the Michael addition. Exceeding pH 8.5 risks deprotonating primary amines (e.g., lysine, pKa ~10.5), which would lead to off-target amine-yne additions and a complete loss of chemoselectivity.

Step 3: Reagent Preparation & Addition

• Procedure: Dissolve Methyl 4-propioloylbenzoate in anhydrous DMSO to create a 10 mM stock. Add 5–10 molar equivalents of the reagent to the protein solution. Ensure the final DMSO concentration does not exceed 5% (v/v) to prevent protein denaturation.

Step 4: Incubation

• Procedure: Incubate the reaction mixture at room temperature for 2 to 12 hours under gentle agitation.

• Causality: While the initial nucleophilic attack is rapid, extended incubation ensures quantitative conversion of all accessible cysteines, particularly for proteins with sterically hindered microenvironments.

Step 5: Purification & Quenching

• Procedure: Quench the reaction by adding an excess of a low-molecular-weight thiol (e.g., free cysteine or glutathione) to scavenge unreacted alkyne. Purify the resulting bioconjugate using Size Exclusion Chromatography (SEC) or ultrafiltration.

Step 6: Self-Validating LC-MS Analysis

• Procedure: Analyze the purified protein via intact mass Liquid Chromatography-Mass Spectrometry (LC-MS).

• Validation Logic: This protocol is inherently self-validating. Methyl 4-propioloylbenzoate has a molecular weight of 188.18 Da. A successful, site-specific conjugation will yield a single mass shift of exactly +188.18 Da on the intact protein spectra. The absence of +376.36 Da peaks validates that the reaction remained strictly chemoselective, with zero off-target lysine labeling.

References

• Title: Electron-Deficient Alkynes as Cleavable Reagents for the Modification of Cysteine-Containing Peptides in Aqueous Medium Source:Angewandte Chemie International Edition / ResearchGate URL
• Title: 3-Arylpropiolonitriles (Electron-Deficient Alkyne Derivatives)
• Title: Environmentally sensitive probes for monitoring protein-membrane interactions at nanomolar concentrations Source:ResearchGate URL
• Title: Michael Addition/S,N-Intramolecular Rearrangement Sequence Enables Selective Fluorescence Detection of Cysteine and Homocysteine Source:Analytical Chemistry / ACS Publications URL

Sources

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• 2. 3-Arylpropiolonitriles - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

High-Efficiency Cysteine Bioconjugation Using Methyl 4-Propioloylbenzoate: A Reversible Thiol-Yne Click Strategy

Executive Summary & Rationale

In the landscape of protein engineering and drug development, achieving site-selective, high-yielding bioconjugation is paramount. While maleimides and iodoacetamides have long served as the industry standards for cysteine modification, they suffer from critical limitations, including irreversible off-target cross-reactivity and premature degradation in blood plasma[1].

Methyl 4-propioloylbenzoate (CAS: 1636919-88-4) represents a paradigm shift in bioconjugation[2]. As an electron-deficient terminal alkynone, it offers an ultra-fast, highly chemoselective thiol-yne Michael addition mechanism. Crucially, unlike traditional reagents, the resulting vinyl sulfide linkage is cleavable under specific reducing conditions[3]. This unique reversibility makes Methyl 4-propioloylbenzoate an exceptional tool for transient labeling, affinity purification, and dynamic structural biology workflows.

Mechanistic Causality: The Thiol-Yne Addition

The high reactivity of Methyl 4-propioloylbenzoate stems from its propioloyl moiety—a terminal alkyne directly conjugated to an electron-withdrawing carbonyl group and a benzoate ring. This structural configuration creates a highly electrophilic center[4].

When exposed to a nucleophilic thiolate (derived from a cysteine residue at pH 7.5–8.0), the alkynone undergoes a rapid 1,4-conjugate addition (Michael addition), forming a stable vinyl sulfide bond[5].

The Cleavage Mechanism: The same electron-withdrawing groups that accelerate the forward reaction also stabilize the carbanion intermediate during a retro-Michael reaction. When the bioconjugate is exposed to a massive molar excess of exogenous thiols (such as Dithiothreitol, DTT), the system undergoes thiol exchange. The alkynone probe is transferred to the small-molecule thiol, cleanly releasing the native, unmodified protein-thiol[3].

Reaction Pathway Visualization

Reaction pathway of Methyl 4-propioloylbenzoate bioconjugation and thiol-assisted cleavage.

Quantitative Performance Landscape

The following table summarizes the quantitative metrics of Methyl 4-propioloylbenzoate against traditional cysteine-reactive warheads, demonstrating its superior kinetics and unique reversibility[5],[3].

Conjugation Reagent	Reaction Kinetics	Conversion Rate	Linkage Type	Cleavage Yield	Primary Application
Methyl 4-propioloylbenzoate	Very Fast (< 5 min)	> 90%	Vinyl Sulfide	~81% Recovery	Reversible labeling, affinity capture
Maleimide	Fast (10-30 min)	> 95%	Thiosuccinimide	N/A (Irreversible)	ADC linkers, stable fluorescent tagging
Iodoacetamide	Slow (1-2 hours)	> 80%	Thioether	N/A (Irreversible)	Mass spectrometry mapping
3-Arylpropiolonitriles (APN)	Fast (15-60 min)	> 90%	Cyano-Vinyl Sulfide	N/A (Irreversible)	Highly stable in vivo bioconjugates

Self-Validating Experimental Protocols

Protocol A: Site-Specific Cysteine Conjugation

Objective: Achieve >90% conversion of native cysteine to a vinyl sulfide bioconjugate.

Causality Check: The buffer pH must be strictly maintained between 7.5 and 8.0. At this pH, the cysteine thiol (pKa ~8.3) is partially deprotonated to the highly nucleophilic thiolate anion, while primary amines (e.g., lysine, pKa ~10.5) remain protonated and unreactive, ensuring absolute chemoselectivity[1].

Step-by-Step Methodology:

• Protein Reduction: Prepare the target protein at a concentration of 10–50 µM in 50 mM Tris-HCl buffer (pH 7.5). Add 10 molar equivalents of TCEP (Tris(2-carboxyethyl)phosphine).

  • Expert Insight: TCEP is mandatory here. Unlike DTT or β -mercaptoethanol, TCEP is a phosphine-based reducing agent that lacks a thiol group, preventing it from competitively reacting with the alkynone probe[1].

• Incubation: Incubate the mixture at room temperature (25°C) for 30 minutes to ensure complete reduction of disulfide bonds.

• Probe Preparation: Dissolve Methyl 4-propioloylbenzoate in anhydrous DMSO to create a 10 mM stock solution.

• Conjugation: Add 10–20 molar equivalents of the alkynone probe to the protein solution. Ensure the final concentration of DMSO does not exceed 5% (v/v) to prevent protein denaturation.

• Reaction: Agitate gently at room temperature for 15–30 minutes. The reaction is extremely rapid, often reaching >90% conversion within 5 minutes[5].

• Purification: Remove unreacted probe and TCEP using size-exclusion chromatography (SEC) or a spin desalting column equilibrated with PBS (pH 7.4).

Protocol B: Thiol-Assisted Cleavage (Deconjugation)

Objective: Recover the native protein with >80% yield via retro-Michael thiol exchange.

Causality Check: The vinyl sulfide linkage is stable in standard buffers but is dynamically susceptible to nucleophilic attack. By flooding the system with a massive molar excess of a small-molecule thiol, the equilibrium is driven entirely toward the release of the macromolecular protein-thiol, transferring the propioloyl probe to the exogenous thiol[3].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a cleavage buffer consisting of 50 mM Tris-HCl (pH 8.0) containing 50–100 mM DTT or β -mercaptoethanol.

• Incubation: Add the purified bioconjugate (from Protocol A) to the cleavage buffer.

• Cleavage Reaction: Incubate the mixture at 37°C for 2–4 hours.

• Recovery: Isolate the cleaved, native protein using SEC or exhaustive dialysis against a thiol-free buffer. Expected recovery yields are typically around 80–85%[3].

References

• Shiu, H.-Y., Chan, T.-C., Ho, C.-M., Liu, Y., Wong, M.-K., & Che, C.-M. (2009). Electron-Deficient Alkynes as Cleavable Reagents for the Modification of Cysteine-Containing Peptides in Aqueous Medium. Chemistry – A European Journal. URL:[Link]

• Zuo, Q., Li, Y., Lai, X., & Wang, R. (2021). Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates. RSC Advances. URL:[Link]

• Ekkebus, R., et al. (2021). Exploring the Versatility of the Covalent Thiol–Alkyne Reaction with Substituted Propargyl Warheads: A Deciding Role for the Cysteine Protease. Journal of the American Chemical Society. URL:[Link]

• Wikipedia Contributors. (2023). Bioconjugation. Wikipedia, The Free Encyclopedia. URL:[Link]

Sources

• 1. Bioconjugation - Wikipedia [en.wikipedia.org]
• 2. 1636919-88-4|Methyl 4-propioloylbenzoate|BLD Pharm [bldpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02973H [pubs.rsc.org]

using Methyl 4-propioloylbenzoate as a chemical probe for target identification.

Application Note: Utilizing Methyl 4-Propioloylbenzoate in the Design of Covalent Chemical Probes for Target Identification

Executive Summary

The shift toward targeted covalent inhibitors (TCIs) has revolutionized drug discovery, allowing for prolonged pharmacodynamics and the engagement of "undruggable" targets. Methyl 4-propioloylbenzoate (CAS: 1636919-88-4) is a highly versatile, bifunctional building block designed for the rapid synthesis of covalent chemical probes[1]. It features a highly reactive electrophilic ynone (alkynone) warhead for selective nucleophile engagement and a methyl ester handle for late-stage synthetic diversification.

As a Senior Application Scientist, I have structured this guide to bridge the gap between synthetic probe generation and chemoproteomic target validation. This document details the chemical rationale, synthetic workflows, and activity-based protein profiling (ABPP) protocols required to deploy this molecule effectively in target identification campaigns.

Chemical Rationale and Mechanism of Action

Target identification relies on the ability of a chemical probe to selectively and irreversibly bind to its target within a complex proteome. Methyl 4-propioloylbenzoate achieves this through its ynone moiety.

Why choose an ynone warhead? Unlike standard acrylamides that exhibit moderate reactivity, ynones are potent Michael acceptors. They undergo rapid thiol-yne addition with nucleophilic cysteine residues, forming a highly stable, irreversible enone adduct[2]. Furthermore, ynones have demonstrated the unique capacity to covalently engage less traditional nucleophiles, such as histidine residues, in challenging binding pockets (e.g., the Vitamin D Receptor ligand-binding domain)[3].

The para-substituted benzoate provides a rigid aromatic spacer that optimally orients the warhead within a protein binding site, while the methyl ester allows for straightforward saponification and amide coupling to a target-directed ligand or a bioorthogonal reporter tag.

Visualizing the Engagement Mechanism

Workflow from the Methyl 4-propioloylbenzoate building block to covalent target engagement.

Comparative Analysis of Electrophilic Warheads

To contextualize the utility of Methyl 4-propioloylbenzoate, it is critical to compare the ynone warhead against other standard electrophiles used in ABPP and TCI development[2].

Warhead Type	Typical Target Residue(s)	Intrinsic Reactivity	Reversibility	Application Note
Acrylamide	Cysteine	Moderate	Irreversible	Standard for kinase TCIs; requires proximal binding to react.
Chloroacetamide	Cysteine / Histidine	High	Irreversible	Excellent for in vitro ABPP; prone to off-target toxicity in vivo.
Ynone (Alkynone)	Cysteine / Histidine	High	Irreversible	Forms stable enone adducts; captures less nucleophilic residues.
Sulfonyl Fluoride	Tyrosine / Lysine	Moderate	Irreversible	Expands target scope beyond cysteine; context-dependent reactivity.

Protocol 1: Synthesis of the Ynone-Functionalized Probe

Objective: Convert the Methyl 4-propioloylbenzoate building block into a target-specific covalent probe equipped with a reporter tag (e.g., biotin or an aliphatic alkyne for click chemistry).

Step-by-Step Methodology:

• Saponification (Mild Conditions):

  • Dissolve Methyl 4-propioloylbenzoate (1.0 eq) in a 3:1 mixture of THF/H₂O.

  • Cool the reaction to 0°C and add LiOH (1.2 eq) dropwise.

  • Causality Check: LiOH at 0°C is specifically chosen over NaOH at room temperature to prevent the nucleophilic attack of hydroxide on the highly electrophilic ynone warhead, which would lead to degradation.

• Acidification & Extraction:

  • After 2 hours, carefully adjust the pH to 3.0 using 1M HCl. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Dry over Na₂SO₄ and concentrate in vacuo to yield 4-propioloylbenzoic acid.

• Amide Coupling (Pre-activation):

  • Dissolve the resulting acid (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (2.5 eq). Stir for 10 minutes.

  • Causality Check: HATU provides rapid, high-efficiency coupling for primary amines without requiring harsh reflux conditions that could trigger alkyne polymerization.

• Ligand Conjugation:

  • Add the primary amine-containing target ligand (1.0 eq). Stir at room temperature for 2 hours.

• Purification:

  • Purify the crude mixture via preparative RP-HPLC (Water/Acetonitrile gradient with 0.1% TFA) to isolate the final Targeted Covalent Probe.

Protocol 2: Chemoproteomic Target Identification (ABPP)

Objective: Deploy the synthesized ynone probe in a complex proteome to identify on-target and off-target engagement via LC-MS/MS. This protocol assumes the synthesized probe contains a bioorthogonal handle (e.g., an azide or a secondary aliphatic alkyne) distinct from the ynone warhead.

Visualizing the Chemoproteomic Workflow

Chemoproteomic Activity-Based Protein Profiling (ABPP) workflow using ynone-derived probes.

Step-by-Step Methodology:

• Proteome Preparation:

  • Lyse target cells (e.g., HeLa or disease-specific cell lines) using a native lysis buffer (PBS, 0.1% NP-40, 1x EDTA-free protease inhibitors).

  • Centrifuge at 20,000 x g for 20 mins at 4°C. Collect the supernatant and normalize protein concentration to 2.0 mg/mL.

• Probe Incubation (Target Engagement):

  • Divide the proteome into two aliquots. Treat Aliquot A with the ynone probe (typically 1–10 µM) and Aliquot B with an equivalent volume of DMSO (Vehicle Control).

  • Incubate for 1.5 hours at 37°C.

  • Causality Check: The DMSO control is a self-validating system requirement. Any proteins enriched in both the probe and DMSO samples during MS analysis are immediately flagged as background binders (e.g., endogenously biotinylated proteins).

• Bioorthogonal Click Chemistry:

  • To both aliquots, add the click chemistry master mix: Biotin-Azide (100 µM), CuSO₄ (1 mM), THPTA ligand (100 µM), and Sodium Ascorbate (1 mM). React for 1 hour at room temperature in the dark.

• Protein Precipitation & Washing:

  • Add cold Methanol/Chloroform/Water (4:1:3 ratio) to precipitate the proteome. Centrifuge to form a protein disc. Discard the supernatant to remove unreacted probe and click reagents. Wash the pellet twice with cold methanol.

• Streptavidin Enrichment:

  • Resuspend the protein pellet in 1% SDS in PBS (requires sonication).

  • Add 50 µL of pre-washed Streptavidin-agarose beads. Rotate end-over-end for 2 hours at room temperature.

  • Stringent Wash: Wash beads sequentially with 1% SDS in PBS (2x), 8M Urea in PBS (2x), and pure PBS (3x).

  • Causality Check: The 8M Urea wash denatures protein complexes, ensuring that only proteins covalently modified by the ynone probe are retained on the beads, eliminating false-positive protein-protein interactors.

• On-Bead Digestion & LC-MS/MS:

  • Reduce the bead-bound proteins with 10 mM DTT (30 mins, 37°C) and alkylate with 20 mM Iodoacetamide (30 mins, dark).

  • Add sequence-grade Trypsin (1 µg) and digest overnight at 37°C.

  • Collect the released peptides, desalt using C18 StageTips, and analyze via high-resolution LC-MS/MS.

Data Interpretation and Site Mapping

When analyzing the MS/MS spectra, the mass of the targeted cysteine (or histidine) residue will reflect a specific mass shift. Because the ynone warhead reacts via an addition mechanism (thiol-yne), the mass shift added to the peptide is exactly the monoisotopic mass of the intact probe moiety. Software such as MaxQuant or Proteome Discoverer should be configured with this custom variable modification on Cysteine and Histidine residues to accurately map the exact site of covalent engagement[3].

Sources

• 1. 1636919-88-4|Methyl 4-propioloylbenzoate|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Experimental Setup for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) in Bioconjugation

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Mechanistic Causality

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the premier bioorthogonal "click" reaction, widely utilized in the development of Antibody-Drug Conjugates (ADCs), live-cell labeling, and polymer functionalization[1][2]. While the 1,3-dipolar cycloaddition of azides and alkynes to form stable 1,4-disubstituted 1,2,3-triazoles is highly efficient, the transition-metal catalysis required presents unique challenges in biological systems[3].

As an application scientist, it is critical to understand that CuAAC is not merely a mixing of reagents; it is a delicate kinetic and thermodynamic balancing act. The active catalyst is the Cu(I) oxidation state, which is thermodynamically unstable in aqueous, oxygenated environments[4]. If left unchelated, Cu(I) rapidly oxidizes to Cu(II) or disproportionates into Cu(0) and Cu(II), halting the reaction and generating highly toxic Reactive Oxygen Species (ROS) that degrade delicate biomolecules[3][5].

To engineer a self-validating and highly efficient reaction system, our experimental design relies on three mechanistic pillars:

• In Situ Reduction: Utilizing Cu(II) sulfate (CuSO₄) as a stable precursor, reduced dynamically by sodium ascorbate to maintain a steady state of active Cu(I)[2][3].

• Ligand-Accelerated Catalysis: Employing water-soluble accelerating ligands (e.g., THPTA) that tightly chelate Cu(I). This chelation blocks disproportionation, accelerates the reaction rate by orders of magnitude, and acts as a sacrificial reductant to shield proteins from ROS[4][5].

• Byproduct Scavenging: Integrating aminoguanidine to intercept dehydroascorbate (the oxidized byproduct of ascorbate), preventing unwanted cross-linking with primary amines and arginine residues on target proteins[4][5].

Mechanistic causality of CuAAC reagents and the protective role of the THPTA ligand.

Quantitative Reagent Selection & Stoichiometry

Selecting the correct ligand and maintaining precise molar ratios are the most common failure points in CuAAC bioconjugation. Table 1 outlines the optimal ligand choices based on the application environment, while Table 2 provides the standardized stoichiometric baseline for bioconjugation[4][6].

Table 1: Cu(I)-Stabilizing Ligand Comparison

Ligand	Solubility	Cu(I) Stabilization	Reaction Kinetics	Primary Application
TBTA	Organic / DMSO	High	Moderate	Small molecule synthesis, Solid-phase peptide synthesis[4]
THPTA	Aqueous	Very High	Fast (15–60 min)	Protein bioconjugation, ADCs, Live-cell labeling[4][7]
BTTAA	Aqueous	Exceptional	Very Fast	In vivo tracking, Highly demanding dilute ADCs[6]

Table 2: Standardized Stock and Final Concentrations for THPTA-mediated CuAAC

Reagent	Recommended Stock	Final Assay Concentration	Molar Equivalents (vs. Alkyne)
Alkyne-Biomolecule	Variable	25 – 50 µM	1 eq (Limiting Reagent)
Azide-Cargo	5 – 10 mM	100 – 500 µM	4 – 10 eq
CuSO₄	20 – 100 mM	50 – 250 µM	2 – 5 eq
THPTA Ligand	100 – 250 mM	250 – 1250 µM	10 – 25 eq (Always 5x relative to Cu)
Sodium Ascorbate	100 mM (Fresh)	2.5 – 5.0 mM	50 – 100 eq
Aminoguanidine	100 mM	1.0 – 5.0 mM	N/A (Byproduct Scavenger)

Experimental Workflow & Step-by-Step Protocol

The following protocol is engineered as a self-validating system . The strict order of addition ensures that Cu(I) is never generated in the absence of its protective ligand, thereby preventing the precipitation of biomolecules and the generation of destructive ROS[5][6].

Sequential workflow for CuAAC bioconjugation emphasizing the critical pre-complexation step.

Phase 1: Reagent Preparation

Crucial Note: Sodium ascorbate must be prepared fresh daily, as it rapidly oxidizes in water, which will stall the reduction of Cu(II)[5].

• Prepare Biomolecule Solution: Dilute the alkyne-modified antibody/protein to 25–50 µM in an amine-free buffer (e.g., 100 mM Sodium Phosphate, pH 7.0–7.4).

• Prepare Stocks:

  • 100 mM CuSO₄ in degassed ddH₂O.

  • 250 mM THPTA in degassed ddH₂O[6].

  • 100 mM Aminoguanidine hydrochloride in ddH₂O[4].

  • 100 mM Sodium Ascorbate in degassed ddH₂O (Weigh 20 mg and dissolve in 1 mL ddH₂O immediately before use)[5].

Phase 2: Catalyst Pre-Complexation (The Critical Step)

Causality Check: Mixing CuSO₄ directly with the protein before adding the ligand will cause immediate, irreversible copper-induced protein denaturation[1]. 3. In a separate microcentrifuge tube, combine CuSO₄ and THPTA in a 1:5 molar ratio (e.g., 10 µL of 100 mM CuSO₄ + 20 µL of 250 mM THPTA)[1][6]. 4. Vortex briefly and incubate at room temperature for 5 minutes. The solution should appear clear and pale blue. This pre-complexation ensures all copper is safely sequestered before encountering the biological sample[4].

Phase 3: Reaction Assembly & Initiation

• To the Alkyne-Biomolecule solution, add the Azide-Cargo (4–10 molar equivalents). Mix gently by pipetting[1].

• Add Aminoguanidine to a final concentration of 1–5 mM to protect arginine residues[4][5].

• Add the pre-formed CuSO₄/THPTA complex to the reaction mixture (final Cu concentration ~50–250 µM)[1][4].

• Initiation: Add freshly prepared Sodium Ascorbate to a final concentration of 2.5–5.0 mM[4].

• Flush the headspace of the reaction tube with inert gas (Argon or Nitrogen), seal, and mix by slow end-over-end rotation (approx. 30 rpm) for 30 to 60 minutes at room temperature[5][7].

Phase 4: Purification

• Quench the reaction by adding a copper chelator (e.g., 1–5 mM EDTA) if necessary, followed by immediate purification using size-exclusion chromatography (SEC), desalting columns (e.g., PD-10), or ethanol precipitation (for oligonucleotides) to remove excess small molecules and copper catalysts[2][7].

System Validation & Troubleshooting

To ensure the trustworthiness of your experimental setup, implement the following self-validating checks:

• System Activity Validation: Before committing expensive ADCs, run a parallel positive control using a fluorogenic alkyne (e.g., 3-ethynylcoumarin) and your azide. The emergence of strong fluorescence at 477 nm (excitation 404 nm) within 15 minutes confirms that the buffer is free of chelating contaminants and the Cu(I) generation is active[5].

• Precipitation Issues: If the reaction turns cloudy upon the addition of ascorbate, the Cu(I) has disproportionated. Root Cause: Insufficient THPTA ligand or degraded ligand stock. Correction: Ensure a strict 1:5 ratio of Cu:THPTA and verify the ligand stock integrity[6].

• Loss of Protein Function: If the target protein degrades or loses binding affinity post-conjugation, ROS damage is the likely culprit. Correction: Increase THPTA equivalents (up to 1:10), ensure the addition of aminoguanidine, and thoroughly degas all buffers prior to the reaction[3][5].

References

• Alkyne-Azide Click Chemistry Protocol for ADCs. AxisPharm. Available at: [Link]

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology (via PMC/NIH). Available at: [Link]

• Current Protocols in Chemical Biology. Jena Bioscience. Available at: [Link]

• Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. Chemical Communications (RSC Publishing). Available at:[Link]

• Click Chemistry Azide-Alkyne Cycloaddition. Organic-Chemistry.org. Available at: [Link]

Sources

• 1. axispharm.com [axispharm.com]
• 2. Click Chemistry [organic-chemistry.org]
• 3. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. broadpharm.com [broadpharm.com]
• 5. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jenabioscience.com [jenabioscience.com]
• 7. broadpharm.com [broadpharm.com]

step-by-step guide for labeling live cells with Methyl 4-propioloylbenzoate

An in-depth technical guide for utilizing Methyl 4-propioloylbenzoate in live-cell chemical biology, focusing on its application as a highly reactive, chemoselective probe for the reactive proteome.

Mechanistic Rationale: The Power of Electron-Deficient Alkynes

In the landscape of covalent chemical biology, interrogating the reactive proteome within the native environment of a living cell requires probes that balance rapid reaction kinetics with high chemoselectivity. Methyl 4-propioloylbenzoate (CAS 1636919-88-4)[1] represents a highly effective class of small-molecule electrophiles characterized by an electron-deficient alkyne—specifically, a propioloyl group (ynone).

Unlike traditional acrylamide-based probes used in targeted covalent inhibitors (TCIs), the propioloyl group acts as an exceptionally active Michael acceptor for thiols[2]. The terminal carbon of the alkyne, which undergoes nucleophilic attack by the cysteine thiolate, possesses a significantly greater electrophilic character due to its sp hybridization[3]. Furthermore, its linear geometry drastically reduces steric hindrance, allowing the probe to access buried or sterically restricted cysteine pockets on target proteins that bulkier maleimides cannot reach. The resulting thiol-yne addition yields a highly stable vinyl sulfide adduct, effectively "capping" the reactive cysteine[2].

Figure 1: Chemoselective thiol-yne Michael addition between cysteines and Methyl 4-propioloylbenzoate.

Quantitative Comparison of Electrophilic Warheads

To understand why Methyl 4-propioloylbenzoate is chosen for rapid live-cell labeling, we must compare its quantitative and physical properties against standard bioconjugation reagents. The sp hybridization of the ynone lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy, driving faster reaction rates[4].

Electrophile Class	Conjugate Acceptor Type	Hybridization of Attacked Carbon	Relative Thiol Reactivity	Steric Hindrance	Typical Application
Propioloyl (Ynone)	Electron-deficient alkyne	sp	Very High	Low	Rapid live-cell profiling
Acrylamide	α,β-unsaturated carbonyl	sp²	Moderate	Moderate	Targeted Covalent Inhibitors
Maleimide	Cyclic α,β-unsaturated carbonyl	sp²	High	High	In vitro bioconjugation

Experimental Design: Self-Validating Competitive Profiling

Because Methyl 4-propioloylbenzoate is a "silent" tag (lacking a fluorophore or biotin handle), its engagement with the proteome is best measured using a Competitive Activity-Based Protein Profiling (ABPP) workflow. In this self-validating system, live cells are first treated with the propioloyl probe to covalently block accessible cysteines. Following cell lysis, a broad-spectrum fluorescent cysteine probe (e.g., Iodoacetamide-Rhodamine) is introduced. Proteins successfully labeled by Methyl 4-propioloylbenzoate in the live cell will exhibit a dose-dependent decrease in fluorescence compared to a vehicle control.

Figure 2: Self-validating experimental workflow for live-cell competitive cysteine profiling.

Step-by-Step Methodology

Phase 1: Reagent Preparation & Quality Control

• Probe Stock Solution (10 mM): Dissolve Methyl 4-propioloylbenzoate in anhydrous DMSO.

  • Causality: Electron-deficient alkynes can undergo slow hydration in aqueous environments. Utilizing anhydrous DMSO and storing single-use aliquots at -80°C prevents degradation and ensures reproducible labeling kinetics.

• Positive Control Alkylator: Prepare a 100 mM stock of N-ethylmaleimide (NEM) in DMSO. This will be used to completely block all cysteines, serving as the baseline for 100% target engagement.

Phase 2: Live-Cell Labeling

• Cell Culture: Grow HeLa or HEK293T cells in standard DMEM supplemented with 10% FBS until they reach 80% confluency.

• Preparation for Labeling: Aspirate the growth media and gently wash the adherent cells twice with warm, serum-free PBS.

  • Causality: Fetal Bovine Serum (FBS) contains high concentrations of albumin, a protein exceptionally rich in free surface cysteines. If serum is present, these extracellular thiols will act as a "sponge," scavenging the highly reactive Methyl 4-propioloylbenzoate before it can internalize into the cell.

• Probe Incubation: Add 10 µM to 50 µM of Methyl 4-propioloylbenzoate diluted in serum-free DMEM to the cells. Include a vehicle control (0.1% DMSO) and a negative control (1 mM NEM).

• Incubation Time: Incubate the cells for exactly 30 to 60 minutes at 37°C in a 5% CO₂ incubator.

  • Causality: The highly electrophilic nature of the ynone drives rapid thiol-yne kinetics[3]. Limiting the incubation to 60 minutes minimizes potential off-target toxicity and prevents the metabolic degradation of the probe, ensuring the captured profile reflects the native physiological state[4].

Phase 3: Cell Harvesting and Lysis

• Halt Reaction: Quickly aspirate the probe-containing media and wash the cells three times with ice-cold PBS. The temperature drop immediately halts endocytosis and slows residual reaction kinetics.

• Lysis: Scrape the cells into 500 µL of ice-cold RIPA buffer supplemented with EDTA-free protease inhibitors.

  • Causality: It is absolutely critical to exclude reducing agents like Dithiothreitol (DTT) or β-mercaptoethanol (BME) from the lysis buffer. These reagents contain free thiols that will aggressively react with any residual unbound probe, creating false-positive background noise and ruining the competitive assay.

• Clarification: Centrifuge the lysate at 14,000 × g for 15 minutes at 4°C. Collect the supernatant and quantify protein concentration using a BCA assay. Normalize all samples to 2 mg/mL.

Phase 4: Competitive Readout & Validation

• Fluorescent Tagging: To the normalized lysates (50 µL each), add a broad-spectrum fluorescent cysteine probe, such as Iodoacetamide-Rhodamine (IA-Rh), to a final concentration of 10 µM.

• Secondary Incubation: Incubate the lysates in the dark at room temperature for 1 hour.

• Quenching & Resolution: Quench the reaction by adding 4× Laemmli sample buffer (this time with BME to reduce disulfide bonds for gel resolution) and boil for 5 minutes.

• Data Acquisition: Resolve the proteins via SDS-PAGE. Scan the gel using a fluorescence imager (e.g., Typhoon scanner) before Coomassie staining.

  • Validation Check: The DMSO control lane should show robust, global fluorescence. The NEM control lane should be nearly blank. The Methyl 4-propioloylbenzoate lanes will show a distinct, dose-dependent reduction in fluorescence intensity at specific molecular weights, identifying the distinct sub-population of cysteines highly susceptible to ynone modification.

Sources

• 1. 1636919-88-4|Methyl 4-propioloylbenzoate|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note & Protocol: Leveraging Methyl 4-propioloylbenzoate for Advanced Polymer Synthesis in Biomedical Research

Abstract & Introduction

The convergence of polymer chemistry and biomedical science has unlocked unprecedented opportunities for creating sophisticated drug delivery systems, tissue engineering scaffolds, and diagnostic agents.[1][2][3] Functionalized polymers, which are macromolecules chemically modified to incorporate specific reactive groups or ligands, form the cornerstone of these innovations.[1] They can be engineered to interact with biological systems in a highly programmable and selective manner, transforming them from passive carriers into intelligent therapeutic platforms.[1]

This guide focuses on Methyl 4-propioloylbenzoate, a versatile chemical building block, and its incorporation into advanced polymer architectures. The strategic importance of this molecule lies in its terminal alkyne group—a highly specific and efficient chemical handle. This alkyne functionality is central to a class of reactions known as "click chemistry," which provides a powerful toolkit for polymer modification and bioconjugation under mild, biocompatible conditions.[4][5]

As a Senior Application Scientist, this document moves beyond simple procedural lists. It provides a detailed examination of the core synthetic strategies, the mechanistic rationale behind experimental choices, and robust, field-proven protocols. We will explore how to synthesize alkyne-terminated polymers using controlled radical polymerization and subsequently modify them using both copper-catalyzed and metal-free click reactions. The overarching goal is to equip researchers, scientists, and drug development professionals with the knowledge to harness Methyl 4-propioloylbenzoate for creating next-generation functional biomaterials.

Properties and Role of Methyl 4-propioloylbenzoate

Methyl 4-propioloylbenzoate serves as a key source of terminal alkyne functionality. Its structure consists of a rigid benzene ring, which imparts thermal stability, a methyl ester group that influences solubility, and the propioloyl (terminal alkyne) group, which is the primary site of reactivity for polymer modification.

Property	Value
Chemical Structure	C₁₁H₈O₃
IUPAC Name	Methyl 4-(prop-2-ynoyl)benzoate
Molecular Weight	188.18 g/mol
Appearance	Off-white to yellow solid
Key Reactive Group	Terminal Alkyne (-C≡CH)
Primary Application	Post-polymerization modification, Bioconjugation

The terminal alkyne is relatively unreactive towards many functional groups found in common monomers and biological systems, making it an ideal "orthogonal" handle. This inertness allows for its preservation during polymerization, after which it can be selectively activated for "clicking" on other molecules.

Core Synthetic Strategies & Mechanistic Rationale

The most powerful application of an alkyne-bearing molecule like Methyl 4-propioloylbenzoate is in post-polymerization modification (PPM).[6][7][8] This strategy involves first synthesizing a polymer backbone with desired properties (e.g., molecular weight, solubility) and then introducing the alkyne functionality for subsequent conjugation. A common and highly effective method is to use a functional initiator in a controlled polymerization process.

Synthesis of Alkyne-Terminated Polymers via ATRP

Atom Transfer Radical Polymerization (ATRP) is a controlled/"living" radical polymerization technique that enables the synthesis of polymers with predetermined molecular weights, narrow molecular weight distributions, and high degrees of chain-end functionality.[9] By using an initiator that contains an alkyne group, we can ensure that every polymer chain produced has a terminal alkyne ready for modification.[10][11]

The causality behind this choice is control. ATRP minimizes termination reactions that plague conventional free-radical polymerization, ensuring that the vast majority of polymer chains retain their reactive halide end-group, which originates from the initiator. For creating an alkyne-terminated polymer, an initiator containing both the necessary alkyl halide (to start polymerization) and a protected alkyne group is used.

Caption: Workflow for Atom Transfer Radical Polymerization (ATRP).

Post-Polymerization Modification via Click Chemistry

Once the alkyne-terminated polymer is synthesized and purified, its terminal alkyne serves as a versatile anchor point.

CuAAC is the "cream of the crop" of click reactions.[5] It involves the reaction between a terminal alkyne and an azide to form a stable 1,2,3-triazole linkage. The reaction is highly efficient, specific, and tolerant of a wide range of functional groups, making it ideal for conjugating polymers with sensitive biomolecules.[12] The copper(I) catalyst is essential as it dramatically accelerates the reaction and controls the regioselectivity, exclusively yielding the 1,4-disubstituted triazole.[5]

Caption: Mechanism of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

A significant advantage for biomedical applications is the ability to perform conjugations without potentially toxic metal catalysts.[13] The thiol-yne reaction is an excellent alternative, proceeding via a radical-mediated mechanism, often initiated by UV light.[14][15][16] This reaction allows for the coupling of two thiol-containing molecules to a single alkyne, forming a stable thioether bond.[14] This is particularly useful for conjugating cysteine-containing peptides or other thiol-bearing drugs.[14]

Caption: Mechanism of UV-initiated Thiol-Yne Reaction.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Handle all chemicals with care, consulting the Safety Data Sheet (SDS) for each.

Protocol 1: Synthesis of Alkyne-Terminated Polystyrene via AGET ATRP

This protocol describes the synthesis of a polystyrene standard with a terminal alkyne group using Activators Generated by Electron Transfer (AGET) ATRP, which is more tolerant to oxygen than traditional ATRP.

Materials:

• Initiator: Propargyl 2-bromoisobutyrate

• Monomer: Styrene (inhibitor removed)

• Catalyst: Copper(II) bromide (CuBr₂)

• Ligand: N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Reducing Agent: Ascorbic acid (AsAc)

• Solvent: Anisole

• Schlenk flask, magnetic stirrer, syringes, nitrogen/argon line

Procedure:

• Setup: Assemble a Schlenk flask with a magnetic stir bar and flame-dry under vacuum. Backfill with inert gas (Argon or Nitrogen).

• Reagent Addition: To the flask, add CuBr₂ (14.4 mg, 0.065 mmol) and PMDETA (112 mg, 0.65 mmol).

• Add styrene (10.0 g, 96 mmol) and anisole (10 mL) via syringe.

• Add the initiator, propargyl 2-bromoisobutyrate (133 mg, 0.65 mmol).

• Degassing: Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Initiation: In a separate vial, dissolve ascorbic acid (57 mg, 0.325 mmol) in 2 mL of anisole. Inject this solution into the reaction mixture to start the polymerization. The solution should change color, indicating the reduction of Cu(II) to Cu(I).

• Polymerization: Place the flask in a preheated oil bath at 90°C. Allow the reaction to proceed for 4-6 hours. Monitor monomer conversion via ¹H NMR if desired.

• Termination: Stop the reaction by cooling the flask to room temperature and exposing the mixture to air. Dilute with tetrahydrofuran (THF).

• Purification: Pass the polymer solution through a short column of neutral alumina to remove the copper catalyst. Precipitate the polymer by slowly adding the THF solution to a large volume of cold methanol.

• Drying: Collect the white polymer by filtration and dry under vacuum at 40°C overnight. Characterize by Gel Permeation Chromatography (GPC) for molecular weight and polydispersity, and by ¹H NMR to confirm the presence of the terminal alkyne proton.

Protocol 2: CuAAC Modification with Azido-PEG

This protocol demonstrates how to "click" an azide-terminated poly(ethylene glycol) (PEG-N₃) onto the alkyne-terminated polystyrene from Protocol 1.

Materials:

• Alkyne-terminated polystyrene (PS-Alkyne)

• Azido-PEG (PEG-N₃)

• Catalyst: Copper(I) bromide (CuBr)

• Ligand: PMDETA

• Solvent: N,N-Dimethylformamide (DMF)

Procedure:

• Dissolution: In a vial, dissolve PS-Alkyne (1.0 g, 0.1 mmol, assuming Mn = 10,000 g/mol ) and PEG-N₃ (0.12 g, 0.12 mmol, 1.2 equivalents) in 10 mL of DMF.

• Catalyst Preparation: In a separate vial, add CuBr (14.3 mg, 0.1 mmol) and PMDETA (17.3 mg, 0.1 mmol). Add 1 mL of DMF and sonicate briefly to form the complex. The solution should be colorless or light yellow.

• Reaction: Add the catalyst solution to the polymer solution. Seal the vial and stir at room temperature for 24 hours.

• Purification: Dilute the reaction mixture with THF and pass through a neutral alumina column to remove the copper catalyst.

• Isolation: Precipitate the resulting block copolymer in cold diethyl ether or hexane.

• Drying & Characterization: Collect the product by filtration and dry under vacuum. Successful conjugation can be confirmed by GPC (shift to higher molecular weight) and ¹H NMR (disappearance of the alkyne proton signal and appearance of the triazole proton signal).

Parameter	Rationale	Typical Range
[Azide]:[Alkyne] Ratio	A slight excess of the azide component ensures complete conversion of the polymer end-group.	1.1 to 1.5 : 1
Catalyst Loading	Sufficient catalyst is needed for a reasonable reaction rate. Too much can be difficult to remove.	0.1 to 1.0 equivalents (relative to alkyne)
Solvent	A polar aprotic solvent is needed to dissolve all components.	DMF, DMSO, THF
Temperature	The reaction proceeds efficiently at room temperature.	25°C to 60°C

Applications in Drug Development

The ability to precisely attach molecules to a polymer backbone opens up numerous applications in pharmaceutics.[2]

• Enhanced Drug Solubility and Stability: Hydrophilic polymers like PEG can be conjugated to hydrophobic drugs to improve their solubility and circulation time.[17]

• Targeted Drug Delivery: The terminal group of the conjugated molecule can be a targeting ligand (e.g., an RGD peptide, folic acid) that binds to specific receptors on cancer cells, concentrating the therapeutic payload at the site of action and reducing off-target toxicity.[1][18]

• Stimuli-Responsive Systems: Polymers can be designed to release a drug in response to specific biological triggers like pH changes or the presence of certain enzymes.[17]

• Advanced Architectures: The "click" methodology allows for the synthesis of complex architectures like star polymers or polymer brushes, which can be used to create high-capacity drug carriers.

Sources

• 1. blog.curapath.com [blog.curapath.com]
• 2. jchemrev.com [jchemrev.com]
• 3. digitalcommons.mtu.edu [digitalcommons.mtu.edu]
• 4. Click Chemistry for Biofunctional Polymers: From Observing to Steering Cell Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. research.manchester.ac.uk [research.manchester.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. semanticscholar.org [semanticscholar.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Introduction of Terminal Azide and Alkyne Functionalities in Polymers [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 13. A Simple Approach to Bioconjugation at Diverse Levels: Metal-Free Click Reactions of Activated Alkynes with Native Groups of Biotargets without Prefunctionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. academic.oup.com [academic.oup.com]
• 16. Synthesis and Characterization of Alkyne-Functionalized Photo-Cross-Linkable Polyesters - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Functionalization of Polymers and Nanomaterials for Biomedical Applications: Antimicrobial Platforms and Drug Carriers [mdpi.com]
• 18. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Methyl 4-propioloylbenzoate Click Reactions

Welcome to the technical support portal for Methyl 4-propioloylbenzoate (CAS: 1636919-88-4) applications in bioconjugation and drug discovery.

Methyl 4-propioloylbenzoate features an ethynyl ketone (propioloyl) moiety conjugated to a benzoate ring. This specific structural configuration creates a highly electron-deficient terminal alkyne. While this electronic deficiency drastically lowers the pKa of the terminal C-H bond—enabling ultra-fast Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[1]—it simultaneously transforms the alkyne into a potent electrophile. Consequently, researchers frequently encounter unexpected side reactions, such as nucleophilic conjugate additions and oxidative homocoupling[2].

This guide is engineered to help you diagnose, understand, and resolve these specific mechanistic challenges.

Part 1: Mechanistic Reactivity Profile

To troubleshoot effectively, you must first understand the divergent reactivity pathways of electron-deficient alkynes. The propioloyl group is highly susceptible to competing reactions if the experimental environment is not strictly controlled[3].

Divergent reactivity pathways of Methyl 4-propioloylbenzoate in click chemistry.

Quantitative Diagnostic Matrix

The following table summarizes how specific reaction variables dictate the fate of your alkyne, allowing you to cross-reference your observed yields with potential environmental contaminants.

Reaction Condition / Variable	Primary Reaction Pathway	Expected Triazole Yield	Major Side Product Identified
pH 7.0 + Ascorbate + THPTA	CuAAC (Click Cycloaddition)	> 95%	None (Optimal)
Ambient O₂ (No Degassing)	Glaser Homocoupling	40 - 60%	Diyne dimer
pH > 8.5 (Basic Conditions)	Aqueous Hydration / CuAAC	< 50%	β-Diketone
Presence of Tris Buffer	Amino-yne Michael Addition	< 10%	Enamine adduct
Presence of DTT (1 mM)	Thiol-yne Michael Addition	0%	Thioether adduct

Part 2: In-Depth Troubleshooting FAQs

Q1: My reaction yielded zero triazole product, and mass spectrometry shows the complete disappearance of the alkyne mass. What happened? A: You likely used an incompatible buffer or reducing agent. Because the propioloyl group is an activated, electron-deficient alkyne, it acts as a highly effective Michael acceptor[2]. If your reaction buffer contains primary amines (e.g., Tris buffer) or biological thiols (e.g., Dithiothreitol/DTT or β-mercaptoethanol), these nucleophiles will undergo rapid conjugate addition (amino-yne or thiol-yne reactions) to the β-carbon of the alkyne[3]. Causality: The electron-withdrawing carbonyl group polarizes the triple bond, creating a partial positive charge that outcompetes the CuAAC pathway in the presence of strong nucleophiles. Solution: Switch to a non-nucleophilic buffer like Sodium Phosphate or HEPES, and use TCEP or Sodium Ascorbate for reduction.

Q2: I am observing a high degree of alkyne dimerization (diyne formation). How do I prevent this? A: You are observing Glaser-type oxidative homocoupling. The terminal C-H bond of Methyl 4-propioloylbenzoate is highly acidic due to the adjacent ketone, meaning it forms a copper(I) acetylide intermediate almost instantaneously[1]. If dissolved oxygen is present in your buffer, it oxidizes Cu(I) to Cu(II), which then mediates the coupling of two acetylides into a diyne[1]. Solution: Implement a strict argon/nitrogen degassing protocol. Furthermore, utilize a Cu(I)-stabilizing ligand such as THPTA, which acts as a sacrificial reductant to intercept reactive oxygen species and prevent Cu(II)-mediated side reactions[4].

Q3: Can I perform a copper-free click reaction (SPAAC) with Methyl 4-propioloylbenzoate to avoid metal toxicity? A: No. While this reagent is highly reactive, it relies on electronic deficiency rather than ring strain (unlike the cyclooctynes used in SPAAC)[5]. It strictly requires Cu(I) catalysis to form the 1,4-triazole. If you attempt the reaction without copper, you will only observe the slow degradation of the alkyne via hydration or nucleophilic attack.

Part 3: Self-Validating Experimental Protocol

To ensure high-fidelity bioconjugation with Methyl 4-propioloylbenzoate, do not simply mix all reagents at once. The order of addition is critical to prevent the alkyne from degrading before the active Cu(I) catalyst is generated.

Optimized step-by-step CuAAC workflow for electron-deficient alkynes.

Step-by-Step Methodology

• Buffer Preparation: Prepare a 100 mM Sodium Phosphate buffer. Adjust the pH strictly to 7.0. Causality: A neutral pH prevents base-catalyzed hydration of the propioloyl group into a β-diketone.

• Degassing: Purge the buffer with Argon for 15 minutes. Causality: Removing dissolved oxygen is the primary defense against Glaser homocoupling[1].

• Catalyst Complex Pre-formation: In a separate vial, mix CuSO₄ (1 mM final concentration) with THPTA ligand (5 mM final concentration). Self-Validation Checkpoint: The solution must turn light blue , confirming the successful formation of the Cu(II)-THPTA coordination complex[4].

• Reduction to Active Catalyst: Add freshly prepared Sodium Ascorbate (10 mM final concentration) to the catalyst mixture. Self-Validation Checkpoint: The solution must turn colorless , indicating the complete reduction of Cu(II) to the catalytically active Cu(I) state.

• Substrate Introduction: Add your azide-tagged biomolecule to the degassed buffer, followed by the active catalyst mixture. Add Methyl 4-propioloylbenzoate last. Causality: Adding the electron-deficient alkyne last ensures it immediately encounters the active Cu(I) catalyst and the azide, driving the kinetics toward the triazole product before background nucleophiles can attack.

• Incubation: React at room temperature for 30–60 minutes.

References

• Structural Determinants of Alkyne Reactivity in Copper-Catalyzed Azide-Alkyne Cycloadditions. National Center for Biotechnology Information (PMC). Available at:[Link]

• Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology / Jena Bioscience. Available at:[Link]

• Click chemistry. Wikipedia. Available at: [Link]

• Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions. National Center for Biotechnology Information (PMC). Available at:[Link]

• Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry. Chemical Reviews (ACS Publications). Available at:[Link]

Sources

• 1. Structural Determinants of Alkyne Reactivity in Copper-Catalyzed Azide-Alkyne Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. jenabioscience.com [jenabioscience.com]
• 5. Click chemistry - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Labeling Efficiency with Methyl 4-propioloylbenzoate

Welcome to the technical support center for optimizing reaction conditions for Methyl 4-propioloylbenzoate labeling. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to enhance the efficiency and success of your bioconjugation experiments.

Methyl 4-propioloylbenzoate is a versatile chemical probe containing a terminal alkyne. This functional group makes it an ideal partner for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry."[1] This reaction's high efficiency, specificity, and biocompatibility have made it a favored method for labeling a wide array of biomolecules, including proteins, nucleic acids, and small molecules.[2]

This guide will delve into the critical parameters of the CuAAC reaction when using Methyl 4-propioloylbenzoate and provide solutions to common challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of Methyl 4-propioloylbenzoate in bioconjugation?

Methyl 4-propioloylbenzoate serves as a labeling reagent that introduces a terminal alkyne moiety onto a target molecule. This alkyne can then be "clicked" with an azide-modified biomolecule or reporter tag (like a fluorophore or biotin) via the CuAAC reaction. This allows for the stable and specific linkage of two molecules.

Q2: What are the key components of a typical CuAAC reaction?

A standard CuAAC reaction involves the following components:

• Alkyne: Methyl 4-propioloylbenzoate.

• Azide: Your azide-modified biomolecule of interest.

• Copper(I) source: Typically generated in situ from a Copper(II) salt like copper(II) sulfate (CuSO₄).

• Reducing agent: Sodium ascorbate is commonly used to reduce Cu(II) to the active Cu(I) state.

• Copper-stabilizing ligand: A ligand such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris(benzyltriazolylmethyl)amine (TBTA) is crucial to protect the Cu(I) from oxidation and improve reaction efficiency.

• Buffer: An appropriate buffer system to maintain a stable pH.

Q3: Can I use a copper-free click chemistry approach with Methyl 4-propioloylbenzoate?

While Methyl 4-propioloylbenzoate is primarily designed for CuAAC, the terminal alkyne can technically participate in Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). However, SPAAC requires a strained cyclooctyne as the reaction partner, not a simple azide.[3] Therefore, if you wish to avoid copper, you would need to use an azide-modified version of your target molecule and react it with a cyclooctyne-containing probe.

Q4: How should I prepare a stock solution of Methyl 4-propioloylbenzoate?

Due to the aromatic nature of Methyl 4-propioloylbenzoate, its solubility in purely aqueous buffers may be limited. It is recommended to prepare a high-concentration stock solution in an organic solvent like Dimethyl Sulfoxide (DMSO) and then dilute it into the aqueous reaction buffer.[4]

Troubleshooting Guide

This section addresses common issues encountered during labeling experiments with Methyl 4-propioloylbenzoate.

Problem 1: Low or No Labeling Efficiency

Possible Causes & Recommended Solutions

Possible Cause	Explanation	Recommended Solution
Inactive Copper Catalyst	The active catalyst in CuAAC is Cu(I), which is prone to oxidation to inactive Cu(II). This is a common reason for reaction failure.	1. Fresh Reagents: Always use freshly prepared sodium ascorbate solution. 2. Use a Ligand: Employ a copper-stabilizing ligand like THPTA or TBTA to protect the Cu(I) catalyst. 3. Degas Solutions: For sensitive biomolecules, deoxygenating the reaction buffer can help prevent oxidation.
Incorrect Reagent Concentrations	The stoichiometry of the reactants and catalyst components is critical for optimal reaction kinetics.	1. Optimize Ratios: Start with a 1:1 molar ratio of alkyne to azide. A slight excess of one component may be beneficial. 2. Sufficient Catalyst: Ensure adequate concentrations of copper, reducing agent, and ligand. Refer to the table below for recommended starting concentrations.
Suboptimal pH	The CuAAC reaction is generally robust across a wide pH range (pH 4-12).[1] However, the stability of your biomolecule and the ester group of Methyl 4-propioloylbenzoate should be considered.	1. Maintain Neutral to Slightly Basic pH: A pH range of 7.0-8.0 is a good starting point for most protein labeling experiments. 2. Avoid High pH: Prolonged exposure to high pH can lead to hydrolysis of the methyl ester on the benzoate ring.
Incompatible Buffer Components	Certain buffer components can interfere with the copper catalyst.	1. Avoid Tris Buffer: Tris can chelate copper ions and inhibit the reaction. 2. Use Phosphate or HEPES: Phosphate-buffered saline (PBS) or HEPES are generally compatible buffers.
Poor Solubility of Methyl 4-propioloylbenzoate	If the labeling reagent precipitates out of the reaction mixture, it will not be available to react.	1. Use a Co-solvent: Add a small percentage (e.g., 5-10%) of a water-miscible organic solvent like DMSO or DMF to the reaction mixture to improve solubility.

Problem 2: Non-Specific Labeling or Protein Aggregation

Possible Causes & Recommended Solutions

Possible Cause	Explanation	Recommended Solution
Reactive Oxygen Species (ROS) Generation	The combination of copper and a reducing agent can generate ROS, which can lead to oxidative damage and aggregation of proteins.[5]	1. Use a Ligand: Copper-stabilizing ligands can help mitigate ROS formation. 2. Include Additives: Consider adding aminoguanidine to the reaction to scavenge reactive byproducts of ascorbate oxidation.
Hydrophobic Interactions	The aromatic nature of Methyl 4-propioloylbenzoate could potentially lead to non-specific binding with hydrophobic pockets on proteins, especially at high concentrations.	1. Optimize Reagent Concentration: Use the lowest effective concentration of the labeling reagent. 2. Include a Detergent: For particularly "sticky" proteins, adding a mild non-ionic detergent (e.g., Tween-20) might reduce non-specific interactions.

Experimental Protocols & Data

Recommended Starting Concentrations for CuAAC

Component	Recommended Concentration
Alkyne (Methyl 4-propioloylbenzoate)	100 - 500 µM
Azide-modified Biomolecule	10 - 100 µM
Copper(II) Sulfate (CuSO₄)	50 - 200 µM
Sodium Ascorbate	1 - 5 mM
THPTA Ligand	250 - 1000 µM (Maintain a 5:1 ratio with CuSO₄)

Step-by-Step Protocol for a Test Reaction

• Prepare Stock Solutions:

  • Methyl 4-propioloylbenzoate: 10 mM in DMSO.

  • Azide-Fluorophore: 1 mM in DMSO or water.

  • CuSO₄: 10 mM in water.

  • THPTA: 50 mM in water.

  • Sodium Ascorbate: 100 mM in water (prepare fresh).

• Reaction Assembly: In a microcentrifuge tube, combine the following in order:

  • Buffer (e.g., PBS, pH 7.4)

  • Azide-Fluorophore (to a final concentration of 10 µM)

  • Methyl 4-propioloylbenzoate (to a final concentration of 100 µM)

  • Premixed CuSO₄/THPTA solution (add CuSO₄ to THPTA and mix before adding to the reaction; final concentrations of 100 µM and 500 µM, respectively).

• Initiate the Reaction: Add the freshly prepared sodium ascorbate solution to a final concentration of 2 mM.

• Incubation: Incubate the reaction at room temperature for 1-2 hours, protected from light.

• Analysis: Analyze the reaction progress by a suitable method, such as fluorescence imaging or mass spectrometry.

Visualizing the Workflow

Caption: The catalytic cycle of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

References

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 41(14), 2596–2599. [Link]

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004-2021. [Link]

• Agard, N. J., Prescher, J. A., & Bertozzi, C. R. (2004). A Strain-Promoted [3 + 2] Azide-Alkyne Cycloaddition for Covalent Modification of Biomolecules in Living Systems. Journal of the American Chemical Society, 126(46), 15046–15047. [Link]

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC): an update. Chemical Society Reviews, 39(4), 1302-1315. [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and optimization of copper-catalyzed azide-alkyne cycloaddition for bioconjugation. Angewandte Chemie International Edition, 48(52), 9879-9883. [Link]

• Chan, T. R., Hilgraf, R., Sharpless, K. B., & Fokin, V. V. (2004). Polytriazoles as copper(I)-stabilizing ligands in catalysis. Organic letters, 6(17), 2853–2855. [Link]

• Rodionov, V. O., Presolski, S. I., Gardinier, S., Lim, Y. H., & Finn, M. G. (2007). Benzimidazole- and related ligands for copper-catalyzed azide− alkyne cycloaddition. Journal of the American Chemical Society, 129(42), 12696-12704. [Link]

• García, A. D., & Meunier, B. (2003). Covalent attachment of a copper-chelating peptide to a protein, and its use in a site-directed proteolysis. Bioconjugate chemistry, 14(4), 847-854. [Link]

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. Click chemistry - Wikipedia [en.wikipedia.org]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting the Synthesis of Methyl 4-propioloylbenzoate

Welcome to the Technical Support Center for advanced organic synthesis. This guide is specifically engineered for researchers and drug development professionals experiencing low yields, poor chemoselectivity, or product degradation during the synthesis of Methyl 4-propioloylbenzoate (CAS: 1636919-88-4).

By understanding the mechanistic causality behind each reaction step, you can implement self-validating protocols that ensure high-fidelity synthesis of this highly reactive terminal ynone.

Synthetic Workflow & Failure Analysis

The most convergent and widely utilized route for synthesizing Methyl 4-propioloylbenzoate involves a two-step sequence: the nucleophilic addition of an ethynyl unit to methyl 4-formylbenzoate, followed by the mild oxidation of the resulting propargylic alcohol [1].

Below is the logical workflow, highlighting the critical junctions where the synthesis typically fails.

Workflow and common failure points in the synthesis of Methyl 4-propioloylbenzoate.

Frequently Asked Questions (FAQs)

Phase 1: Nucleophilic Addition (Grignard Reaction)

Q1: Why am I seeing significant tertiary alcohol byproducts and low recovery of the desired propargylic alcohol? Mechanistic Causality: Methyl 4-formylbenzoate contains two electrophilic centers: the highly reactive formyl group (aldehyde) and the less reactive methyl ester. Ethynylmagnesium bromide is a relatively "hard" and highly reactive nucleophile. If the reaction temperature rises above -78 °C, or if a large excess of the Grignard reagent is used, the kinetic preference for the aldehyde is overridden. The Grignard reagent will attack the methyl ester, leading to double addition and the formation of tertiary alcohol byproducts. Solution: Maintain strict cryogenic conditions (-78 °C) throughout the addition. Use exactly 1.05 to 1.1 equivalents of the Grignard reagent. As a self-validating measure, quench the reaction with saturated NH4​Cl while the flask is still submerged in the dry ice bath to prevent exothermic warming before the excess reagent is neutralized.

Q2: I used TMS-acetylene to form the propargylic alcohol. Why do my yields drop drastically during the deprotection step? Mechanistic Causality: Deprotecting a TMS-alkyne typically requires basic conditions (e.g., K2​CO3​ /MeOH or TBAF). If you attempt to deprotect the alkyne after oxidizing it to the ynone (i.e., converting Methyl 4-(TMS-propioloyl)benzoate → Methyl 4-propioloylbenzoate), the synthesis will fail. Terminal ynones are highly electrophilic Michael acceptors. The basic methanol or fluoride ions will rapidly catalyze conjugate addition into the ynone, destroying the product [1]. Solution: Always deprotect the TMS group before the oxidation step. The intermediate propargylic alcohol is completely stable to basic deprotection. Alternatively, use ethynylmagnesium bromide directly to bypass the deprotection step entirely.

Degradation pathways of terminal ynones under basic or nucleophilic conditions.

Phase 2: Oxidation to the Ynone

Q3: Which oxidation method is best for converting the propargylic alcohol to Methyl 4-propioloylbenzoate? Mechanistic Causality: Terminal propargylic alcohols require mild, non-acidic, and non-basic oxidation conditions to prevent the resulting ynone from undergoing hydration or polymerization.

• Jones Reagent: Too acidic; causes hydration of the alkyne to a β -diketone or oxidative cleavage.

• Swern Oxidation: Effective, but requires strict temperature control and generates dimethyl sulfide. If the workup is not perfectly buffered, the ynone can degrade.

• Dess-Martin Periodinane (DMP): The optimal choice. DMP provides mild, near-neutral conditions that rapidly oxidize propargylic alcohols to ynones in high yields (>90%) without triggering alkyne degradation[2, 3].

Data Presentation: Oxidation Reagent Comparison

Oxidation Reagent	Conditions	Yield Potential	Risk of Ynone Degradation	Recommendation
Dess-Martin Periodinane (DMP)	DCM, 0 °C to RT, 1-2 h	85 - 95%	Low (Neutral conditions)	Highly Recommended. Best balance of yield and mildness [2].
Activated MnO2​	DCM or Hexane, RT, 12-24 h	70 - 85%	Low to Medium	Good alternative, but requires large excess (10-20 eq) and long reaction times [1].
Swern Oxidation	Oxalyl chloride, DMSO, Et3​N , -78 °C	75 - 90%	Medium (Amine base present)	Viable, but requires strict buffering during workup to avoid base-catalyzed degradation [1].
Jones Reagent	CrO3​ , H2​SO4​ , Acetone, 0 °C	< 30%	High (Strongly acidic)	Not Recommended. Causes alkyne hydration and cleavage.

Optimized Experimental Protocol

This protocol utilizes direct ethynylation followed by DMP oxidation to maximize yield and prevent intermediate degradation.

Step 1: Synthesis of Methyl 4-(1-hydroxy-2-propynyl)benzoate

• Preparation: Flame-dry a 250 mL round-bottom flask under argon. Add Methyl 4-formylbenzoate (1.0 eq, 10 mmol, 1.64 g) and anhydrous THF (50 mL).

• Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.

• Addition: Dropwise add Ethynylmagnesium bromide (0.5 M in THF, 1.1 eq, 22 mL) via syringe pump over 30 minutes. Causality: Slow addition prevents localized heating and suppresses ester attack.

• Reaction: Stir at -78 °C for 1 hour. Monitor by TLC (Hexanes/EtOAc 3:1).

• Quench (Critical Step): While the flask is still at -78 °C , add 20 mL of saturated aqueous NH4​Cl to quench the unreacted Grignard reagent. Only remove the cooling bath after the quench is complete.

• Workup: Extract with EtOAc (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via flash chromatography to yield the propargylic alcohol.

Step 2: Oxidation to Methyl 4-propioloylbenzoate

• Preparation: Dissolve the purified Methyl 4-(1-hydroxy-2-propynyl)benzoate (1.0 eq, 5 mmol, 0.95 g) in anhydrous DCM (25 mL) under argon. Cool to 0 °C in an ice bath.

• Oxidation: Add Dess-Martin Periodinane (DMP) (1.2 eq, 6 mmol, 2.54 g) in one portion.

• Reaction: Stir at 0 °C for 15 minutes, then allow the reaction to warm to room temperature. Stir for 1-2 hours until TLC indicates complete consumption of the starting material.

• Buffered Workup (Critical Step): Pour the reaction mixture into a vigorously stirring 1:1 mixture of saturated aqueous NaHCO3​ and saturated aqueous Na2​S2​O3​ (sodium thiosulfate) (50 mL total). Causality: The thiosulfate reduces the hypervalent iodine byproducts, while the bicarbonate neutralizes the acetic acid byproduct, preventing acid-catalyzed degradation of the ynone [3].

• Isolation: Stir until the organic layer is clear (approx. 15 mins). Separate the layers, extract the aqueous phase with DCM (2 x 20 mL), dry over Na2​SO4​ , and concentrate.

• Storage: Store the purified Methyl 4-propioloylbenzoate neat at -20 °C under argon to prevent slow polymerization.

References

• Allen, S. E., Walvoord, R. R., Padilla-Salinas, R., & Kozlowski, M. C. "Aerobic Copper-Catalyzed Organic Reactions." Chemical Reviews, ACS Publications. URL:[Link]

• Robinson, K. "Synthesis of Ynone Cycloaddition Substrates by Oxidation of Propargylic Alcohols." DSpace@MIT, Massachusetts Institute of Technology. URL:[Link]

identifying and minimizing side reactions with Methyl 4-propioloylbenzoate

Welcome to the Technical Support Center for Methyl 4-propioloylbenzoate (CAS: 1636919-88-4). As an advanced bifunctional building block, this compound features both a highly electrophilic ynone (alkynyl ketone) and a methyl ester. While this dual reactivity makes it a powerful reagent for bioconjugation and materials synthesis, it also introduces specific vulnerabilities to side reactions.

This guide is designed for researchers and drug development professionals. It provides mechanistic troubleshooting, quantitative reaction parameters, and self-validating protocols to ensure chemoselectivity and high yields in your workflows.

Part 1: Troubleshooting Guide & FAQs

Q1: During Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), I am observing a significant amount of a high-molecular-weight byproduct. What is causing this, and how can I minimize it? Causality: The byproduct is almost certainly the alkyne dimer formed via Glaser-Hay oxidative homocoupling . Methyl 4-propioloylbenzoate features an electron-deficient terminal alkyne. In the presence of ambient oxygen, the catalytically active Cu(I) species is oxidized to Cu(II). The Cu(II) coordinates with two alkyne molecules, facilitating an oxidative coupling that competes directly with the desired azide-alkyne cycloaddition . Solution: You must maintain a strictly reducing environment. Degas all solvents prior to use, conduct the reaction under an inert atmosphere (N₂, Ar), and use a robust excess of a reducing agent like sodium ascorbate (typically 5–10 equivalents relative to copper) to continuously regenerate Cu(I) and suppress Cu(II) accumulation.

Q2: When attempting a thiol-yne click reaction, I am observing multiple adducts and degradation of the starting material. Why is the reaction not chemoselective? Causality: The propioloyl group is a potent Michael acceptor. While it readily undergoes the desired nucleophilic addition with thiols to form a vinyl sulfide, the reaction can overshoot to form a dithioacetal (double addition) if stoichiometry is not strictly controlled . Furthermore, if the reaction is conducted at a pH > 8.5, two off-target side reactions occur: (1) competitive Michael addition from off-target nucleophiles (like amines or hydroxide ions), and (2) base-catalyzed hydrolysis of the methyl ester on the benzoate ring. Solution: Control the pH strictly between 7.0 and 8.0 using buffered aqueous systems or mild organic bases (e.g., catalytic triethylamine in anhydrous DCM). Limit the thiol to 1.05 equivalents to arrest the reaction at the mono-addition stage.

Q3: My stock solutions of Methyl 4-propioloylbenzoate degrade over time when stored in protic solvents. What is the degradation mechanism? Causality: Ynones are highly electrophilic. When stored in protic solvents (such as methanol or water) for extended periods, especially in the presence of trace Lewis acids or transition metals from glassware, the alkyne undergoes slow, uncatalyzed hydration to form a β -diketone. Solution: Always prepare stock solutions in anhydrous, non-nucleophilic solvents (e.g., anhydrous DMSO or DMF) and store them at -20°C in single-use aliquots.

Part 2: Quantitative Data & Reaction Parameters

To optimize your synthetic workflows, refer to the following quantitative parameters summarizing the thermodynamic vulnerabilities of Methyl 4-propioloylbenzoate and the expected yield improvements when mitigation strategies are applied.

Reaction Workflow	Target Product	Major Side Reaction	Primary Catalyst/Cause	Mitigation Strategy	Expected Yield Improvement
CuAAC (Click)	1,4-Disubstituted Triazole	Glaser Homocoupling (Dimer)	O₂, Cu(II) accumulation	Degassing, 10 eq. Ascorbate, TBTA ligand	+15% to 35%
Thiol-Yne	Vinyl Sulfide (Mono-adduct)	Dithioacetal (Double-adduct)	Excess Thiol, Extended Time	1.05 eq. Thiol, quench at 30 mins	+25% to 40%
Thiol-Yne	Vinyl Sulfide (Mono-adduct)	Ester Hydrolysis	Strong Base (pH > 9.0)	Use mild base (TEA) or pH 7.5 buffer	+20% to 50%
Storage / Prep	Intact Ynone	Alkyne Hydration	Protic Solvents, Trace Metals	Store in anhydrous DMSO at -20°C	>95% purity retention

Part 3: Mechanistic Visualizations

Fig 1: Divergent reactivity pathways of Methyl 4-propioloylbenzoate and associated side reactions.

Fig 2: Optimized anaerobic CuAAC workflow designed to suppress Glaser homocoupling.

Part 4: Validated Experimental Protocols

Protocol A: Optimized CuAAC Minimizing Glaser Coupling

This protocol utilizes a self-validating visual check to ensure the catalytic cycle remains active and oxidative dimerization is suppressed.

• Preparation: Dissolve Methyl 4-propioloylbenzoate (1.0 eq) and the target azide (1.1 eq) in a 1:1 mixture of anhydrous DMF and tert-butanol.

• Degassing: Sparge the solution with Argon for 15 minutes to displace dissolved oxygen.

• Reduction: Add sodium ascorbate (0.5 eq) dissolved in a minimal amount of degassed water.

• Catalysis: Add CuSO₄·5H₂O (0.05 eq) and TBTA ligand (0.05 eq) pre-dissolved in degassed DMF.

• Self-Validation Check: Observe the reaction mixture. The solution must transition from a blue tint (indicating Cu²⁺) to colorless or pale yellow within 5 minutes. Causality: A persistent blue color indicates incomplete reduction or oxygen ingress, which will stall the cycloaddition and promote Glaser coupling. If blue persists, add an additional 0.2 eq of sodium ascorbate.

• Completion: Stir at room temperature under Argon for 2–4 hours. Monitor via LC-MS for the disappearance of the ynone mass.

Protocol B: Chemoselective Thiol-Yne Conjugation

This protocol is designed to achieve mono-addition (vinyl sulfide) while preventing dithioacetal formation and ester hydrolysis.

• Preparation: Dissolve Methyl 4-propioloylbenzoate (1.0 eq) in anhydrous Dichloromethane (DCM) at 0°C (ice bath).

• Reagent Addition: Slowly add the target thiol (1.05 eq) to the solution. Causality: Strict stoichiometric control prevents the second equivalent of thiol from attacking the newly formed, less reactive vinyl sulfide.

• Catalysis: Add a catalytic amount of Triethylamine (TEA, 0.1 eq). Do not use stronger bases like DBU or NaOH, as they will rapidly hydrolyze the methyl ester.

• Self-Validation Check: Perform a rapid TLC (Hexanes/EtOAc 8:2) after 15 minutes. The disappearance of the UV-active ynone spot and the appearance of a single new, lower-Rf spot confirms the mono-addition. If a third, much lower-Rf spot appears, it indicates over-reaction to the dithioacetal.

• Quenching: Immediately quench the reaction by washing with a 0.1 M HCl aqueous solution to neutralize the TEA, followed by brine. Dry over Na₂SO₄ and concentrate.

Part 5: References

• Preventing Alkyne–Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions Journal of the American Chemical Society (2017).[Link]

• Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry Chemical Reviews (2021).[Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(I) acetylides Chemical Society Reviews (2010).[Link]

Technical Support Center: Purification Strategies for Methyl 4-Propioloylbenzoate (M4PB) Labeled Proteins

Welcome to the advanced troubleshooting and protocol center for Methyl 4-propioloylbenzoate (M4PB) protein purification. As an Application Scientist, I have designed this guide to move beyond basic instructions, providing you with the chemical causality behind each step. Understanding why a reagent behaves the way it does is the key to mastering complex bioconjugation workflows.

Mechanistic Grounding: The Dual Nature of M4PB

Methyl 4-propioloylbenzoate (M4PB) is a bifunctional chemical probe featuring a methyl benzoate moiety and a highly reactive propioloyl group. The propioloyl group is an electron-deficient terminal alkyne. This unique structural feature dictates two orthogonal purification strategies depending on your experimental goal:

• Thiol-Yne Secondary Capture : The sp-hybridized terminal carbon of the propioloyl group is highly electrophilic, undergoing rapid Michael addition with cysteine thiols to form a vinyl sulfide[1]. Because the resulting α,β -unsaturated carbonyl retains electrophilicity, it can undergo a second Michael addition (bis-addition) with thiol-functionalized resins for purification[2].

• Copper-Free Click Enrichment : If M4PB is utilized such that the alkyne remains intact, the electron-withdrawing carbonyl lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkyne. This allows it to undergo spontaneous, copper-free Strain-Promoted/Metal-Free Azide-Alkyne Cycloaddition (SPAAC/Cu-free click) with azide-biotin probes[3][4].

M4PB functionalization pathways: Thiol-yne secondary capture vs. Azide-alkyne click enrichment.

Quantitative Data: Strategy Comparison

To choose the correct purification strategy, compare the kinetic and chemical requirements of both pathways:

Parameter	Strategy A: Thiol-Yne Capture	Strategy B: Cu-Free Click Enrichment
Target Functional Group	Cysteine (-SH)	Azide (-N 3​ )
Optimal pH Range	7.0 – 7.5	7.0 – 8.0
Reaction Kinetics (t 1/2​ )	Fast (Seconds to minutes)	Moderate (1 – 2 hours)
Catalyst Required	None	None (LUMO-lowered alkyne)
Intermediate/Product	Vinyl Sulfide → Bis-thioether	1,4- or 1,5-Triazole
Best Use Case	Direct capture of Cys-labeled proteins	Enrichment via Biotin-Streptavidin

Self-Validating Protocol: Cu-Free Click & Streptavidin Purification

This protocol is designed as a self-validating system . It includes built-in checkpoints (Input, Flow-Through, and Negative Controls) so you can pinpoint exactly where a failure occurs without running separate diagnostic experiments.

Objective: Enrich proteins bearing an intact M4PB alkyne handle using copper-free click chemistry. Causality Check: Why avoid Copper? Propiolates are highly electron-deficient. The carbonyl group lowers the alkyne's LUMO, enabling spontaneous [3+2] cycloaddition with azides. Introducing Cu(I) is unnecessary and risks protein precipitation or oxidative damage[4].

Step 1: Lysate Preparation & Control Setup

• Divide the cell lysate (1 mg/mL protein) into two aliquots: "Test" and "Negative Control" .

• To the Negative Control, add 10 mM Iodoacetamide (IAA) and incubate for 30 min at Room Temperature (RT) in the dark.

  • Rationale: IAA irreversibly alkylates free cysteines. If M4PB is being used as a Cys-reactive probe, this validates that labeling is strictly cysteine-dependent.

• Add M4PB probe (e.g., 20 µM) to both aliquots. Incubate for 1 hour at RT (pH 7.4).

• Quench the reaction with 1 mM DTT for 10 minutes to consume unreacted M4PB.

Step 2: Copper-Free Click Reaction

• Add 100 µM Azide-PEG4-Biotin directly to the quenched lysates.

• Incubate at RT for 2 hours with gentle rotation.

• Validation Checkpoint: Take a 5% (v/v) "Input" sample from both tubes and boil in Laemmli buffer. This confirms the starting protein concentration.

Step 3: Streptavidin Enrichment

• Add 50 µL of pre-washed High-Capacity Streptavidin Agarose beads to each sample.

• Incubate for 1 hour at RT or overnight at 4°C.

• Centrifuge at 1,000 x g for 1 min. Collect the supernatant as the "Flow-Through" (FT) fraction.

  • Validation Checkpoint: Analyzing the FT via Western Blot confirms whether the click reaction and bead capture were quantitatively efficient (the target should be depleted in the FT).

Step 4: Washing and Elution

• Wash beads 3x with RIPA buffer, 2x with PBS, and 1x with LC-MS grade water.

  • Rationale: Stringent washes remove non-specifically bound proteins.

• Elute by boiling the beads in 2x Laemmli Sample Buffer containing 50 mM DTT and 2 mM free Biotin for 10 min at 95°C.

Troubleshooting & FAQs

Q: My protein precipitates heavily during the click reaction step. What went wrong? A: You likely added a standard Copper(I) catalyst cocktail (CuSO 4​ / THPTA / Ascorbate). M4PB contains a propioloyl group, which is an electron-deficient alkyne. It undergoes copper-free click chemistry[3]. Adding copper to this system is not only unnecessary but frequently causes protein aggregation and oxidative damage. Omit the copper and allow the reaction to proceed spontaneously.

Q: I am seeing off-target labeling of my protein when using M4PB as a cysteine probe. How can I improve specificity? A: Propiolates are highly specific for thiols due to the sp-hybridized terminal carbon, but at pH > 8.0, unprotonated primary amines (such as lysine side chains) can act as competing nucleophiles. Lower your buffer pH to strictly 7.0–7.4. Always validate specificity by pre-incubating your lysate with Iodoacetamide (IAA) as a negative control; if bands still appear, your pH is too high.

Q: I'm trying to capture the M4PB-cysteine vinyl sulfide adduct using a thiol-agarose resin (Strategy A), but the yield is extremely low. A: The first thiol addition forms a vinyl sulfide, which is sterically hindered and electronically less reactive toward the second addition compared to the initial alkyne[2]. To drive the bis-addition forward, increase the incubation temperature to 37°C and ensure your resin utilizes a flexible dithiol linker (like a PEG-dithiol spacer) to overcome steric clashes at the bead surface.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A dual-crosslinking and thiol-yne "click reaction"-based tagging method for mouse liver RNA binding proteome enrichment and identification by mass spectrometry [ccspublishing.org.cn]
• 3. mdpi.com [mdpi.com]
• 4. par.nsf.gov [par.nsf.gov]

Technical Support Center: Troubleshooting Methyl 4-propioloylbenzoate Assays

Welcome to the Application Support Portal. As researchers and drug development professionals, you rely on precision chemical probes to interrogate cellular pathways. Methyl 4-propioloylbenzoate (CAS: 1636919-88-4) is a highly potent, bi-functional chemical probe featuring a benzoate core and a reactive propioloyl group.

While it is a powerful tool for targeting cysteine-dependent proteins, users frequently report high background noise or "non-specific binding" (NSB) in cellular assays. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. By understanding the fundamental chemical causality behind this probe's behavior, we can implement self-validating protocols that isolate true biological signals from experimental artifacts.

Diagnostic Overview: The Chemistry of Methyl 4-propioloylbenzoate

To eliminate non-specific binding, we must first understand how the probe interacts with the cellular environment. Methyl 4-propioloylbenzoate contains an ynone warhead (an electron-deficient alkyne). Ynones are highly reactive electrophiles that target nucleophilic thiols (cysteine residues) via irreversible Michael addition[1].

The Causality of Non-Specific Binding

NSB with this probe stems from two distinct mechanisms:

• Covalent Off-Targeting: Due to the high intrinsic reactivity of the ynone, the probe will readily react with highly abundant cellular thiols, such as glutathione (GSH) and off-target protein cysteines, if the concentration or incubation time exceeds the kinetic window of the specific target[2].

• Hydrophobic Trapping: The lipophilic benzoate core can intercalate into lipid bilayers or non-specifically stick to hydrophobic protein pockets, resisting standard aqueous washes[3].

Table 1: Physiochemical & Kinetic Profile

Parameter	Characteristic	Impact on Assay Design
Warhead Chemistry	Ynone (Electron-deficient alkyne)	Highly reactive Michael acceptor; prone to rapid off-target thiol binding.
Target Residue	Cysteine (Nucleophilic thiol)	Requires strict kinetic control (time/concentration) to ensure specificity.
CuAAC Compatibility	Incompatible post-reaction	The alkyne is consumed upon covalent binding; cannot be used for downstream click detection.
Hydrophobicity	Moderate (Benzoate core)	Prone to non-specific lipophilic trapping; requires detergent-assisted washes.

The "Click Chemistry" Paradox (Critical Insight)

The most common cause of reported "non-specific binding" with Methyl 4-propioloylbenzoate is a fundamental flaw in assay design regarding Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), commonly known as Click Chemistry[4].

Because the probe contains a terminal alkyne, researchers often attempt to "click" a fluorophore or biotin tag onto the probe after it has bound its target. This will not work for specific targets. When a cysteine thiol attacks the beta-carbon of the ynone via Michael addition, it forms a covalent thioenol ether bond. This reaction consumes the alkyne.

Consequently, the true target protein no longer possesses an alkyne and becomes invisible to CuAAC. Conversely, the unreacted probe that is non-specifically trapped in hydrophobic pockets retains its alkyne and will successfully click. If you use CuAAC with this probe, 100% of your signal is non-specific background.

Figure 1. The Click Chemistry Paradox: Michael addition consumes the alkyne, rendering true targets invisible to CuAAC while amplifying background.

Troubleshooting FAQs

Q: Why is my background so high in cell lysates even at 10 µM? A: 10 µM is vastly over-concentrated for a highly reactive ynone. Covalent inhibitors rely on kinetic differentiation—they bind the specific target faster than off-targets. At high concentrations, thermodynamic equilibrium is bypassed, and the probe rapidly alkylates abundant off-target thiols (like albumin or GSH). You must titrate down to the 10 nM – 1 µM range.

Q: How can I differentiate specific covalent binding from non-specific hydrophobic trapping? A: Implement a self-validating control using N-ethylmaleimide (NEM) or Iodoacetamide (IAA). These agents irreversibly block all accessible cysteines. If you pre-treat cells with NEM and still observe probe binding, that signal is purely non-specific (hydrophobic/lipophilic). If the signal vanishes, your probe binding is cysteine-driven.

Q: What is the best washing protocol to remove unreacted probe? A: Standard PBS washes are insufficient for benzoate-core probes. You must use a dual-action wash: a mild non-ionic surfactant (like 0.1% Tween-20) to disrupt hydrophobic interactions[3], combined with a thiol scavenger (like 1 mM DTT) to covalently quench and wash away any remaining unreacted electrophilic probe[2].

Figure 2. Decision tree for troubleshooting and eliminating non-specific binding of ynone-based probes.

Experimental Protocols

Protocol A: Optimized Live-Cell Labeling and Quenching

This protocol utilizes kinetic control and chemical scavenging to eliminate NSB.

• Cell Preparation: Seed cells in a 6-well plate and grow to 80% confluency. Wash twice with warm, serum-free media (serum contains albumin, a massive thiol sink).

• Probe Titration: Prepare Methyl 4-propioloylbenzoate in DMSO. Dose cells at 10 nM, 100 nM, and 500 nM. Ensure final DMSO concentration is <0.5%.

• Kinetic Incubation: Incubate at 37°C for exactly 30 minutes. Prolonged incubation drives off-target Michael additions.

• In-situ Quenching: Aspirate media. Immediately add cold PBS containing 1 mM DTT (Dithiothreitol). Incubate for 2 minutes. The DTT acts as a sacrificial nucleophile, rapidly reacting with any free probe and rendering it inert.

• Stringent Washing: Wash cells 3 times with cold PBS containing 0.1% Tween-20 and 1% BSA. This strips hydrophobically trapped, quenched probe from the lipid bilayer.

• Lysis: Proceed to standard lysis (e.g., RIPA buffer) for downstream analysis (Mass Spectrometry or Western Blot).

Protocol B: Self-Validating Negative Control (NEM Blocking)

Every covalent probe experiment must include an active-site blocked control to validate specificity.

• Pre-incubation: Treat control cells with 50 µM N-ethylmaleimide (NEM) in serum-free media for 30 minutes at 37°C. NEM will irreversibly alkylate all accessible cysteines.

• Wash: Wash cells 3 times with warm PBS to remove unreacted NEM.

• Probe Application: Apply Methyl 4-propioloylbenzoate (at your optimized concentration from Protocol A) for 30 minutes.

• Analysis: Process cells in parallel with your unblocked samples.

  • Interpretation: Any signal remaining in the NEM-treated sample represents non-covalent, non-specific background that must be subtracted from your experimental data.

References

• Apperley, K. Y. P., et al. "Discovery of an internal alkyne warhead scaffold for irreversible hTG2 inhibition." RSC Medicinal Chemistry.[1] URL:

• BenchChem Technical Support Team. "Propiolamide as a Versatile Handle for Click Chemistry: Application Notes and Protocols." BenchChem.[4] URL:

• Nicoya Lifesciences. "4 Ways to Reduce Non-Specific Binding in SPR Experiments." Nicoya Lifesciences Inc.[3] URL:

• ACS Publications. "Targeting Cytotoxic Agents through EGFR-Mediated Covalent Binding and Release." Journal of Medicinal Chemistry.[2] URL:

Sources

• 1. Discovery of an internal alkyne warhead scaffold for irreversible hTG2 inhibition - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00777A [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nicoyalife.com [nicoyalife.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

strategies to reduce catalyst toxicity in live-cell imaging with Methyl 4-propioloylbenzoate

Welcome to the Technical Support Center for Live-Cell Bioconjugation. As a Senior Application Scientist, I frequently consult with researchers who struggle to balance high signal-to-noise ratios with cellular viability during live-cell imaging.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a powerful bioorthogonal tool, but the inherent toxicity of the copper catalyst often limits its use in living systems. However, by utilizing Methyl 4-propioloylbenzoate —a highly reactive, electron-deficient alkyne—you possess a distinct kinetic advantage. This guide is designed to help you harness that chemical reactivity to minimize catalyst exposure, troubleshoot common cytotoxicity issues, and execute self-validating imaging protocols.

FAQs: Mechanistic Insights & Catalyst Toxicity

Q1: Why is the copper catalyst so toxic to live cells, and how does Methyl 4-propioloylbenzoate solve this? A1: The toxicity of CuAAC in live cells is primarily driven by Cu(I) undergoing Fenton-like redox cycling in the presence of oxygen and reducing agents (like ascorbate). This generates highly reactive oxygen species (ROS), which cause lipid peroxidation, DNA damage, and rapid cell death. Methyl 4-propioloylbenzoate mitigates this because of its chemical structure. The propioloyl group features a carbonyl directly conjugated to the terminal alkyne. This electron-withdrawing group lowers the lowest unoccupied molecular orbital (LUMO) of the alkyne, drastically accelerating the rate-limiting nucleophilic attack by the copper-azide intermediate. Because the reaction kinetics are exponentially faster than standard unactivated alkynes, you can lower the copper catalyst concentration from a toxic 100 µM down to a highly tolerable 10–20 µM.

Q2: Which copper-stabilizing ligand should I choose for live-cell imaging? A2: You must use a ligand that tightly chelates Cu(I) to prevent ROS generation while simultaneously accelerating the reaction. For live-cell applications, BTTAA and BTTES are vastly superior to older ligands like THPTA or TBTA [[1]](). BTTAA contains bulky tert-butyl groups that prevent the polymerization of copper acetylides, maintaining the catalyst in its active, non-toxic monomeric state 2.

Q3: I use sodium ascorbate to generate Cu(I). Is this contributing to cell death? A3: Yes. While sodium ascorbate is necessary to reduce Cu(II) to the active Cu(I) state, it is oxidized into dehydroascorbate during the process. Dehydroascorbate is an electrophile that readily cross-links arginine and lysine residues on cell surface proteins, leading to membrane blebbing and apoptosis. To prevent this, you must add a sacrificial nucleophile to your reaction mix 3.

Mechanism of Cu(I)-induced ROS toxicity and mitigation via BTTAA ligand chelation.

Quantitative Data: Ligand Selection Matrix

To ensure optimal experimental design, refer to the following benchmarking data summarizing the performance of common Cu(I)-stabilizing ligands in biological systems 1.

Ligand	Reaction Kinetics	Biocompatibility	Cytotoxicity	Recommended Application
BTTAA	Very High	Very High	Very Low	Live-Cell Imaging / In Vivo
BTTES	High	Very High	Very Low	Live-Cell Imaging / In Vivo
THPTA	Moderate	Moderate	Moderate	Fixed Cells / Cell Lysates
TBTA	Very Low (Aqueous)	Low	High	Organic Synthesis

Troubleshooting Guide: Resolving Cytotoxicity & Background

Issue: Cells detach from the plate or show severe membrane blebbing within 30 minutes of the click reaction.

• Causality: Acute copper toxicity or dehydroascorbate-induced protein cross-linking.

• Solution:

  • Lower the CuSO4 concentration to 10 µM. The high reactivity of Methyl 4-propioloylbenzoate easily compensates for this reduction.

  • Ensure your Ligand:Copper ratio is at least 6:1 (e.g., 60 µM BTTAA to 10 µM CuSO4) to ensure no free Cu(I) exists in solution 2.

  • Add 5 mM Aminoguanidine to the reaction buffer to scavenge dehydroascorbate 3.

Issue: High background fluorescence obscuring the specific signal.

• Causality: Unreacted fluorophore-conjugated probe is intercalating into the lipid bilayer due to high hydrophobicity.

• Solution: Limit the reaction time. Because Methyl 4-propioloylbenzoate is highly activated, maximum labeling is often achieved in 1 to 5 minutes at 4°C. Prolonged incubation only increases non-specific partitioning into the membrane. Wash cells post-reaction with DPBS containing 1% BSA to extract hydrophobic non-specifically bound probes.

Self-Validating Experimental Protocol

A robust protocol must be a self-validating system. This methodology incorporates built-in controls to isolate variables, ensuring that any observed signal is chemically specific and any observed cell death is accurately diagnosed.

Materials Required:

• Target cells metabolically labeled with an azide-precursor.

• Methyl 4-propioloylbenzoate-fluorophore conjugate (1 mM stock in DMSO).

• CuSO4 (10 mM stock in ultrapure water).

• BTTAA Ligand (50 mM stock in water).

• Sodium Ascorbate (100 mM stock in water, must be prepared fresh daily ).

• Aminoguanidine hydrochloride (100 mM stock in water).

Step-by-step workflow for low-toxicity live-cell CuAAC imaging.

Step-by-Step Methodology:

• Establish the Validation Matrix (Controls):

  • Control A (Background): Unlabeled cells + Full Click Mix. (Validates that the probe does not non-specifically bind to native cellular structures).

  • Control B (Toxicity): Labeled cells + Click Mix without the probe. (Isolates the cytotoxic effect of the Cu/BTTAA/Ascorbate system).

• Pre-complex the Catalyst: In a microcentrifuge tube, mix 1 µL of 10 mM CuSO4 with 6 µL of 10 mM BTTAA. Critical Step: Allow this to incubate for 5 minutes at room temperature. This ensures complete chelation of Cu(II) before it is reduced, preventing the transient release of free copper.

• Assemble the "Click-Mix": To 980 µL of cold DPBS, add the following in exact order:

  • 50 µL of 100 mM Aminoguanidine (Final: 5 mM).

  • The pre-complexed CuSO4/BTTAA solution (Final: 10 µM Cu / 60 µM BTTAA).

  • 25 µL of freshly prepared 100 mM Sodium Ascorbate (Final: 2.5 mM). The solution will briefly turn slightly yellow, then clear as Cu(II) reduces to Cu(I).

  • 10 µL of 1 mM Methyl 4-propioloylbenzoate probe (Final: 10 µM).

• Execute Live-Cell Labeling: Aspirate culture media from the cells and wash twice with cold DPBS. Immediately apply 1 mL of the complete Click-Mix to the cells.

• Incubation: Incubate at 4°C (to halt endocytosis and restrict labeling to the cell surface) or 37°C for exactly 3 to 5 minutes . Do not exceed 5 minutes; the electron-deficient propioloyl group reacts rapidly 3.

• Termination & Washing: Aspirate the reaction mixture. Wash the cells three times with cold DPBS containing 1 mM EDTA (to strip any residual membrane-bound copper) and 1% BSA.

• Imaging: Replace with standard imaging buffer (e.g., HBSS with Ca/Mg) and proceed immediately to fluorescence microscopy.

References

• National Institutes of Health (PMC). "Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study." NIH.gov. Available at:[Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating Steric Hindrance in Methyl 4-Propioloylbenzoate Reactions

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific steric and electronic challenges associated with Methyl 4-propioloylbenzoate .

This bifunctional molecule features a methyl ester and a highly reactive propioloyl group (an ynone system consisting of a conjugated carbonyl and a terminal alkyne). While the terminal alkyne is relatively unhindered, the adjacent bulky benzoate ring creates a complex steric environment around the carbonyl center. This steric blockade heavily influences reaction kinetics, chemoselectivity, and catalyst stability[1]. Below, you will find field-proven troubleshooting workflows, self-validating protocols, and mechanistic insights to ensure your synthetic success.

Troubleshooting CuAAC (Click Chemistry) Workflows

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is famous for its robust nature, but coupling Methyl 4-propioloylbenzoate with sterically demanding azides often results in sluggish kinetics or completely stalled reactions[2].

Mechanistic Causality: During the CuAAC catalytic cycle, the formation of the transient Cu(I)-alkyne-azide metallacycle requires the azide to closely approach the copper-acetylide complex. Bulky azides clash with the rigid, bulky benzoate moiety of the ynone substrate. To overcome this, you must accelerate the metallacycle formation using stabilizing polydentate ligands (such as THPTA) and apply mild thermal energy to surpass the elevated activation barrier[3][4].

Fig 1: Logical troubleshooting workflow for overcoming steric hindrance in CuAAC reactions.

Protocol 1: Ligand-Accelerated CuAAC for Sterically Hindered Substrates

Self-Validating Step: The appearance of a bright yellow intermediate upon ascorbate addition confirms active Cu(I)-ligand complex formation before substrate introduction.

• Catalyst Pre-complexation: In a degassed vial, dissolve CuSO₄·5H₂O (5 mol%) and THPTA ligand (10 mol%) in a 1:1 mixture of t-BuOH/H₂O. Stir for 15 minutes at room temperature.

• Substrate Addition: Add Methyl 4-propioloylbenzoate (1.0 equiv) and the bulky organic azide (1.1 equiv) to the solution.

• Reduction: Add freshly prepared sodium ascorbate (20 mol%) dropwise. The solution must turn yellow, indicating the generation of the active, ligand-protected Cu(I) species.

• Thermal Activation: Heat the reaction to 45°C. The elevated temperature provides the kinetic energy necessary to overcome the steric activation barrier of the metallacycle intermediate.

• Monitoring: Monitor via TLC. The reaction typically reaches >95% conversion within 4–6 hours, whereas ligand-free conditions may stall indefinitely.

Controlling Chemoselectivity in Nucleophilic Additions

Methyl 4-propioloylbenzoate contains an ynone system, presenting two highly electrophilic sites: the carbonyl carbon (1,2-addition) and the alkyne β-carbon (1,4-Michael addition).

Mechanistic Causality: The carbonyl carbon is sterically shielded by the adjacent benzoate ring. Small, hard nucleophiles can penetrate this steric shield to attack the carbonyl at the optimal Bürgi-Dunitz angle. Conversely, bulky or soft nucleophiles experience severe steric repulsion at the carbonyl and are redirected to the unhindered terminal alkyne, resulting exclusively in 1,4-addition[1].

Fig 2: Chemoselectivity pathway dictating 1,2 vs 1,4 addition based on nucleophile steric bulk.

Protocol 2: Directing 1,2-Addition Using Organocerium Reagents

To force a bulky nucleophile to undergo 1,2-addition, the steric hindrance must be counteracted by extreme electronic activation. Organocerium reagents are highly oxophilic; they coordinate to the carbonyl oxygen, elongating the C=O bond and making the carbon hyper-electrophilic, thus overriding the steric blockade.

• Cerium Preparation: Dry CeCl₃·7H₂O under high vacuum at 140°C for 2 hours to yield anhydrous CeCl₃. Suspend in anhydrous THF and stir for 2 hours at room temperature.

• Transmetalation: Cool the suspension to -78°C. Add the desired Grignard reagent (R-MgX, 1.1 equiv) dropwise. Stir for 1.5 hours to form the active organocerium species (R-CeCl₂).

• Substrate Addition: Add Methyl 4-propioloylbenzoate (1.0 equiv) in THF dropwise over 15 minutes. Self-Validating Step: The reaction mixture will maintain a homogeneous suspension if transmetalation was successful.

• Quenching: Stir for 30 minutes at -78°C, then quench with saturated aqueous NH₄Cl. The high oxophilicity of Ce(III) ensures exclusive 1,2-addition even with moderately bulky alkyl groups.

Quantitative Data: Steric Impact on Chemoselectivity

The following table summarizes how the steric bulk of the nucleophile dictates the chemoselectivity (1,2- vs. 1,4-addition) on the ynone system of Methyl 4-propioloylbenzoate under standard uncatalyzed conditions.

Nucleophile	Relative Steric Bulk	1,2-Addition Yield (%)	1,4-Addition Yield (%)	Primary Reaction Site
Methyllithium (MeLi)	Small	85%	<5%	Carbonyl (C=O)
Phenylmagnesium Bromide (PhMgBr)	Medium	40%	50%	Mixed (Poor Selectivity)
tert-Butylmagnesium Chloride (t-BuMgCl)	Large	<5%	88%	Alkyne β-Carbon (C≡C)

Frequently Asked Questions (FAQs)

Q: How does the methyl ester at the C1 position affect the propioloyl group at C4? A: The methyl ester is para to the propioloyl group. While it does not introduce direct steric hindrance to the reaction center, its electron-withdrawing nature increases the overall electrophilicity of the ynone system via resonance. This makes the substrate highly sensitive to moisture and side reactions if steric bottlenecks slow down your primary reaction pathway.

Q: Can I use RuAAC (Ruthenium-catalyzed) instead of CuAAC to form 1,5-disubstituted triazoles with this substrate? A: Yes, but RuAAC is significantly more sensitive to steric hindrance than CuAAC due to the bulkier nature of the Ruthenium catalyst intermediates[5]. When using Methyl 4-propioloylbenzoate, RuAAC will require higher catalyst loading (up to 10 mol% Cp*RuCl(PPh₃)₂) and elevated temperatures (65°C) to achieve reasonable yields.

Q: Why does my Sonogashira cross-coupling fail when using this substrate as the alkyne? A: The propioloyl group is highly electron-deficient. In Sonogashira couplings, electron-deficient alkynes are prone to competitive Glaser homocoupling or Michael addition by the amine base. To mitigate this, use a sterically hindered, non-nucleophilic base (like diisopropylamine) and a bulky, electron-rich phosphine ligand (e.g., XPhos) to protect the Pd center and suppress side reactions.

References

• Chemical Communications. "Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction." Royal Society of Chemistry. Available at:[Link]

• National Institutes of Health (PMC). "On-Surface Azide–Alkyne Cycloaddition Reaction: Does It Click with Ruthenium Catalysts?" NIH. Available at:[Link]

• Organic Letters. "Chemoselective Transformations of Amides: An Approach to Quinolones from β-Amido Ynones." ACS Publications. Available at:[Link]

• Beilstein Journal of Organic Chemistry. "Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition." Beilstein Journals. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. BJOC - Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition [beilstein-journals.org]
• 5. On-Surface Azide–Alkyne Cycloaddition Reaction: Does It Click with Ruthenium Catalysts? - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

methods to validate the protein targets of Methyl 4-propioloylbenzoate.

An in-depth technical guide for validating the protein targets of Methyl 4-propioloylbenzoate (CAS: 1636919-88-4). As a covalent fragment featuring a highly reactive ynone (propioloyl) warhead, this compound presents unique chemoproteomic challenges and opportunities.

Unlike traditional activity-based probes (ABPs) where an alkyne serves as an inert bioorthogonal handle for Click chemistry, the terminal alkyne in Methyl 4-propioloylbenzoate is the electrophilic warhead. Upon nucleophilic attack by a target cysteine (thiol-yne addition), the alkyne is consumed to form a stable vinyl sulfide adduct [1]. Consequently, direct CuAAC (Copper-catalyzed azide-alkyne cycloaddition) pull-down is impossible. Target validation must therefore rely on Competitive Activity-Based Protein Profiling (isoTOP-ABPP) and direct Intact Mass Spectrometry .

Comparative Analysis: Covalent Warhead Performance

To contextualize Methyl 4-propioloylbenzoate, it is critical to compare its propioloyl warhead against other standard cysteine-reactive electrophiles used in drug discovery (e.g., acrylamides and chloroacetamides).

The ynone moiety offers exceptionally fast reaction kinetics and high selectivity for low-pKa cysteines, making it an ideal fragment for mapping hyper-reactive allosteric sites [2].

Table 1: Performance Comparison of Cysteine-Reactive Warheads

Feature	Methyl 4-propioloylbenzoate (Ynone)	Acrylamide	Chloroacetamide
Chemical Mechanism	Thiol-yne Michael Addition	Thiol-ene Michael Addition	SN2 Nucleophilic Substitution
Adduct Formed	Vinyl Sulfide (Alkene)	Thioether	Thioether
Intrinsic Reactivity	Very High (Electron-deficient alkyne)	Moderate (Requires optimal orientation)	High (Prone to off-target labeling)
Target Selectivity	Highly Cysteine-selective; rare Sec/Lys [3]	Cysteine-selective	Cysteine, but cross-reacts with Lys/His
Mass Shift (Da)	+188.18	Variable (Probe dependent)	Variable (Probe dependent)
Validation Strategy	Competitive ABPP / Intact MS	Direct ABPP (if alkyne tagged)	Direct ABPP (if alkyne tagged)

Mechanistic Workflow & Causality

Because the propioloyl alkyne is consumed during covalent engagement, we must employ a competitive validation logic. By pre-incubating live cells or lysates with Methyl 4-propioloylbenzoate, the compound covalently occupies its specific target cysteines. When the proteome is subsequently chased with a broad-spectrum, clickable cysteine probe (e.g., Iodoacetamide-alkyne, IA-alkyne), the previously engaged cysteines are protected from labeling.

Fig 1: Target validation logic for consumed-alkyne ynone probes.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the following protocols integrate internal controls (DMSO vehicle vs. Probe) and isotopic labeling to create a self-validating dataset.

Protocol A: In Vitro Target Validation via Intact Protein LC-MS

Purpose: To confirm direct covalent engagement, stoichiometry, and rule out non-specific multi-site labeling on the purified recombinant target.

• Protein Preparation: Dilute the purified target protein to 2 µM in MS-compatible buffer (e.g., 50 mM Ammonium Acetate, pH 7.4). Causality: Avoid nucleophilic buffers like Tris or DTT which will quench the propioloyl probe.

• Probe Incubation: Add Methyl 4-propioloylbenzoate (10 µM and 50 µM final concentrations) or DMSO vehicle. Incubate at 37°C for 1 hour.

• Desalting: Remove excess unreacted probe using a Zeba Spin Desalting Column (7K MWCO).

• LC-MS Analysis: Inject 1 µg of protein onto a C4 analytical column coupled to a High-Resolution Mass Spectrometer (e.g., Q-Exactive).

• Data Deconvolution: Deconvolute the raw multiply-charged spectra using MaxEnt1 or BioPharma Finder.

  • Validation Check: A successful 1:1 stoichiometric binding event will yield a single mass shift of exactly +188.18 Da . Multiple additions indicate poor selectivity or an unfolded protein state.

Protocol B: Proteome-wide Target Mapping via Competitive isoTOP-ABPP

Purpose: To identify the specific cysteine residue(s) engaged by Methyl 4-propioloylbenzoate in a complex cellular environment [4].

• In Situ Labeling: Treat two populations of live cells (e.g., HeLa) with either DMSO (Control) or 50 µM Methyl 4-propioloylbenzoate (Treated) for 2 hours.

• Lysis & Broad-Spectrum Labeling: Lyse cells in PBS with protease inhibitors. Normalize protein concentration to 2 mg/mL. Add 100 µM IA-alkyne to both lysates for 1 hour to label all remaining unengaged cysteines.

• Isotopic CuAAC Click Chemistry:

  • Control Lysate: Click with Light (12C) Azide-TEV-Biotin.

  • Treated Lysate: Click with Heavy (13C) Azide-TEV-Biotin.

  • Reagents: 1 mM TCEP, 100 µM TBTA, 1 mM CuSO4. React for 2 hours.

• Enrichment & Digestion: Combine the Heavy and Light lysates in a 1:1 ratio. Precipitate proteins (methanol/chloroform), resuspend, and enrich on Streptavidin agarose. Perform on-bead Trypsin digestion overnight.

• Peptide Release & LC-MS/MS: Cleave the biotin tag using TEV protease to release the probe-modified peptides. Analyze via LC-MS/MS.

• Quantification: Calculate the Light/Heavy (R) ratio for each identified cysteine-containing peptide.

  • Validation Check: An R ratio >4.0 indicates that Methyl 4-propioloylbenzoate successfully outcompeted IA-alkyne for that specific cysteine, validating it as a high-confidence target.

Fig 2: Competitive isoTOP-ABPP workflow for target mapping.

Data Interpretation Guide

When analyzing the LC-MS/MS output from the isoTOP-ABPP workflow, data must be triaged to separate true targets from background noise. Use the following logic matrix to validate the efficacy of Methyl 4-propioloylbenzoate:

Table 2: isoTOP-ABPP Quantitative Data Interpretation

Light/Heavy Ratio ( R )	Mechanistic Interpretation	Target Validation Status
R≈1.0	Cysteine was labeled equally by IA-alkyne in both samples.	Non-Target (No engagement)
1.5<R<3.0	Partial protection by the propioloyl probe.	Weak/Off-Target (Low affinity)
R≥4.0	Strong protection; propioloyl probe fully occupied the site.	Validated High-Affinity Target
Peptide Missing in Heavy	Absolute protection; zero IA-alkyne labeling in treated sample.	Validated Primary Target

By adhering to this competitive framework, researchers can accurately leverage the potent electrophilicity of Methyl 4-propioloylbenzoate to discover novel allosteric pockets and validate covalent target engagement in live biological systems.

References

• Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne Reactions Chemical Reviews - ACS Publications[Link]

• Global Assessment of Drug Target Engagement and Selectivity of Covalent Cysteine-Reactive Inhibitors Springer Nature Protocols[Link]

• Monitoring of Propiolamide-Mediated Molecular Crosstalk by Raman Spectroscopy Analytical Chemistry - ACS Publications[Link]

• Identification and validation of protein targets of bioactive small molecules PMC - NIH[Link]

A Guide to Designing Control Experiments for Methyl 4-propioloylbenzoate and Other Novel Covalent Probes

For researchers, scientists, and drug development professionals, the validation of a novel chemical probe is a cornerstone of rigorous and reproducible research. This guide provides an in-depth technical framework for designing control experiments when working with Methyl 4-propioloylbenzoate, a representative propiolamide-based covalent probe. While this molecule serves as our primary example, the principles and protocols detailed herein are broadly applicable to the characterization and validation of any new covalent probe, ensuring scientific integrity and fostering confidence in your experimental findings.

Introduction to Methyl 4-propioloylbenzoate: A Covalent Probe Primer

Methyl 4-propioloylbenzoate is a small molecule featuring two key functionalities: a methyl ester and a propiolamide group. The propiolamide acts as an electrophilic "warhead," capable of forming a covalent bond with nucleophilic amino acid residues on proteins, most commonly cysteine.[1][2] The terminal alkyne on the propioloyl group also serves as a bioorthogonal handle, allowing for "click" chemistry reactions. This dual nature makes it a potential tool for activity-based protein profiling (ABPP) and target identification studies.[3][4]

The formation of a permanent covalent bond offers advantages in potency and prolonged target engagement.[2] However, this irreversibility also necessitates a stringent set of control experiments to ensure that the observed biological effects are due to the specific on-target interaction and not a result of non-specific reactivity or other off-target effects.[1]

The Cornerstone of Trustworthiness: A Multi-layered Approach to Controls

A self-validating experimental design is built on a foundation of well-designed controls. For a covalent probe like Methyl 4-propioloylbenzoate, this involves a multi-pronged approach to rule out potential artifacts and build a strong case for a specific mechanism of action.

Fundamental Controls for Covalent Labeling

• No-Probe Control: This is the most basic yet essential control. A sample (e.g., cell lysate, live cells) is treated with the vehicle (e.g., DMSO) instead of Methyl 4-propioloylbenzoate. This control is crucial for identifying background signals in downstream analyses like gel-based fluorescence scanning or mass spectrometry.

• Heat-Inactivated Proteome Control: To distinguish between specific, binding-dependent labeling and non-specific chemical reactions, a heat-denatured protein sample should be used. In this state, the specific three-dimensional structure of the target protein is lost, which should abrogate any binding-driven covalent modification. Lingering labeling in the heat-inactivated sample suggests non-specific reactivity.

Probing the Covalent Mechanism

• Competition with a Known Ligand: If a known reversible or irreversible inhibitor for the suspected target exists, pre-treatment of the biological sample with this known ligand should block the binding site and prevent subsequent labeling by Methyl 4-propioloylbenzoate. A significant reduction in labeling provides strong evidence for on-target engagement.

• Mutant Target Protein Control: If the specific amino acid residue targeted by the probe is known or hypothesized (e.g., a specific cysteine), a mutant version of the target protein where this residue is replaced (e.g., Cys to Ala or Ser) should be generated. The inability of Methyl 4-propioloylbenzoate to label the mutant protein is a powerful confirmation of the specific site of covalent modification.

The Inactive Analogue: A Critical Negative Control

A crucial component of any covalent probe study is the use of a structurally similar but non-reactive analogue. This control helps to differentiate the effects of the covalent bond formation from the non-covalent binding of the probe's scaffold.

• Methyl 4-propionylbenzoate: For Methyl 4-propioloylbenzoate, an ideal negative control would be its saturated counterpart, Methyl 4-propionylbenzoate . This molecule retains the core benzoyl methyl ester scaffold but lacks the reactive alkyne of the propioloyl group, rendering it incapable of covalent bond formation via Michael addition. Observing a biological phenotype with Methyl 4-propioloylbenzoate but not with Methyl 4-propionylbenzoate strongly implicates the covalent interaction as the driver of the effect.

Visualizing the Experimental Logic

Caption: Logic flow for designing control experiments for a novel covalent probe.

Comparative Performance: The Propiolamide Warhead in Context

The choice of the electrophilic "warhead" is a critical design element for a covalent probe. The propiolamide group of Methyl 4-propioloylbenzoate has a distinct reactivity profile compared to other commonly used warheads.

Warhead	Primary Target Residue(s)	Reactivity	Key Considerations
Propiolamide	Cysteine	High	High reactivity can lead to off-target labeling if not balanced by strong non-covalent interactions.[1] The alkyne handle is ideal for click chemistry.
Acrylamide	Cysteine	Moderate	A well-established and tunable warhead, offering a good balance of reactivity and selectivity.[2]
Chloroacetamide	Cysteine	High	Often more reactive and potentially less selective than acrylamides; frequently used in initial fragment screening.[1]
Vinyl Sulfone	Cysteine, Lysine	High	Can be more reactive than acrylamides and may exhibit a different selectivity profile.[1]
Cyano-acrylamide	Cysteine	Moderate (Reversible)	Forms a reversible covalent bond, which can reduce the risk of permanent off-target modifications.[1]

Note: Reactivity is context-dependent and can be influenced by the local protein microenvironment.

Detailed Experimental Protocols

The following protocols provide a starting point for characterizing Methyl 4-propioloylbenzoate. Optimization of concentrations and incubation times will be necessary for specific biological systems.

Protocol 1: In-Gel Fluorescence for Target Engagement in Cell Lysate

This protocol assesses the ability of Methyl 4-propioloylbenzoate to label proteins in a complex mixture and how that labeling is affected by a competitive inhibitor.

Materials:

• Cell lysate from a relevant cell line

• Methyl 4-propioloylbenzoate (10 mM stock in DMSO)

• Known competitor for the target of interest (10 mM stock in DMSO)

• Vehicle (DMSO)

• Click chemistry reagents: Azide-fluorophore (e.g., Azide-TAMRA), copper(II) sulfate, ligand (e.g., TBTA or THPTA), and a reducing agent (e.g., sodium ascorbate).[3]

• SDS-PAGE gels and fluorescence gel scanner

Procedure:

• Prepare Lysate: Prepare cell lysate in a suitable buffer (e.g., PBS with 0.1% SDS) and determine the protein concentration. Adjust to 1-2 mg/mL.

• Competitive Inhibition (Control): In separate microfuge tubes, pre-incubate 50 µL of lysate with the known competitor (final concentration 10x the expected IC₅₀) or DMSO for 30 minutes at room temperature.

• Probe Labeling: Add Methyl 4-propioloylbenzoate to a final concentration of 10-50 µM to all tubes. Incubate for 1 hour at room temperature.

• Click Reaction: Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach the fluorescent tag. A typical reaction mixture includes the labeled proteome, azide-fluorophore (100 µM), TCEP (1 mM), TBTA (100 µM), and CuSO₄ (1 mM).[3] Incubate for 1 hour at room temperature, protected from light.

• SDS-PAGE Analysis: Quench the reaction by adding 4x SDS-PAGE loading buffer. Run the samples on an SDS-PAGE gel.

• Imaging: Visualize the fluorescently labeled proteins using a gel scanner. A decrease in the fluorescence of a specific band in the competitor-treated lane compared to the DMSO control indicates on-target engagement.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Advanced approaches of developing targeted covalent drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Modular Approaches to Synthesize Activity- and Affinity-Based Chemical Probes - PMC [pmc.ncbi.nlm.nih.gov]

Methyl 4-propioloylbenzoate versus strain-promoted azide-alkyne cycloaddition (SPAAC) reagents.

Catalyst-Free Click Chemistry: A Comparative Guide to Methyl 4-Propioloylbenzoate vs. SPAAC Reagents

As the field of bioconjugation and materials science evolves, the drive to eliminate cytotoxic copper(I) catalysts has led to the rapid adoption of copper-free click chemistry[1]. Historically, Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) has dominated this space. However, the emergence of highly electron-deficient terminal alkynes, such as Methyl 4-propioloylbenzoate (M4PB), offers a compelling paradigm shift[2].

As an Application Scientist, I frequently consult on which methodology to deploy. This guide provides a rigorous, data-backed comparison between M4PB-driven electronic activation and SPAAC-driven steric activation, designed to help you optimize bioconjugation, polymer functionalization, and material synthesis workflows.

Mechanistic Divergence: Electronic vs. Strain Activation

The fundamental difference between M4PB and SPAAC reagents (e.g., DBCO, BCN) lies in the physical mechanism used to lower the activation energy barrier for the[3+2] cycloaddition with an azide.

• SPAAC (Strain Activation): Reagents like Dibenzocyclooctyne (DBCO) rely on approximately 18 kcal/mol of inherent ring strain[1]. The severe deformation of the carbon-carbon triple bond (forcing a bond angle of ~163° instead of the standard 180°) pushes the alkyne into a geometry that closely resembles the transition state. This drives spontaneous cycloaddition at room temperature without a catalyst.

• M4PB (Electronic Activation): M4PB is a linear, terminal alkyne conjugated directly to a carbonyl group (a propioloyl moiety). This strong electron-withdrawing group drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkyne[3]. The narrowed HOMO-LUMO gap between the azide and the alkyne facilitates a Catalyst-Free Azide-Alkyne Cycloaddition (CFAAC) without the need for bulky, strained ring structures[2][4].

Caption: Mechanistic pathways of copper-free click chemistry: Electronic LUMO lowering (M4PB) vs. Ring strain release (SPAAC).

Physicochemical & Performance Comparison

While both methods eliminate the need for copper, their divergent activation mechanisms result in distinct physicochemical footprints. SPAAC reagents are notoriously hydrophobic and bulky. When synthesizing polymer-lipids or modifying small proteins, this massive hydrophobic core can induce aggregation or alter the biodistribution of lipid nanoparticles (LNPs)[4].

Conversely, M4PB offers near 100% atom economy and a minimal steric footprint, preserving the native properties of the conjugated materials[5]. However, this comes at the cost of absolute bioorthogonality. The highly electrophilic nature of M4PB makes it susceptible to Michael addition by free biological thiols (e.g., glutathione, cysteine residues).

Table 1: Quantitative & Qualitative Comparison

Feature	Methyl 4-propioloylbenzoate (M4PB)	SPAAC Reagents (e.g., DBCO)
Activation Mechanism	Electronic (LUMO lowering)	Steric (Ring Strain ~18 kcal/mol)
Added Mass (Steric Bulk)	~188 Da (Minimal, Linear)	>275 Da (Bulky, Cyclic)
Hydrophobicity	Low to Moderate	Very High
Reaction Kinetics	Moderate (Often requires 37°C)	Fast (Spontaneous at 20°C)
Bioorthogonality	Moderate (Susceptible to Thiol Michael Addition)	High (True Bioorthogonal)
Primary Application	In vitro materials, polymer-lipids, surfaces	In vivo labeling, complex raw cell lysates

Experimental Methodologies & Self-Validating Protocols

To demonstrate the practical application of both reagents, we detail two distinct workflows. The causality behind the buffer selection and temperature controls is critical for reproducible success.

Protocol A: Synthesis of Polymer-Lipids via M4PB (Electronic Activation)

Application: LNP formulation where minimizing the linker footprint is critical to prevent altered lipid packing[5].

• Preparation: Dissolve azide-functionalized stealth polymer (e.g., PEG-N3) and M4PB-functionalized lipid in anhydrous DMF or a strict thiol-free aqueous buffer (pH 6.5 - 7.0).

  • Causality: Amine or thiol-containing buffers (like Tris or DTT) must be avoided, as they will cause competitive Michael addition to the highly electrophilic propioloyl group, destroying your yield.

• Reaction: Incubate the mixture at 37°C for 12-24 hours.

  • Causality: Unlike SPAAC, M4PB lacks ring strain. While the lowered LUMO enables the reaction without copper, mild heating provides the thermodynamic push required to achieve quantitative coupling efficiencies (>95%) within a reasonable timeframe[5].

• Validation: Monitor the reaction via FT-IR spectroscopy. The complete disappearance of the strong azide stretching band at ~2100 cm⁻¹ confirms the consumption of the starting material.

• Purification: Precipitate the resulting polymer-lipid conjugate in cold diethyl ether and recover via centrifugation.

Protocol B: Protein Labeling via DBCO-Fluorophore (SPAAC)

Application: Live-cell imaging or labeling in complex lysates where thiols are abundant[1].

• Preparation: Introduce an azide-bearing unnatural amino acid into the target protein. Dilute the protein in standard PBS (pH 7.4).

  • Causality: SPAAC is completely bioorthogonal; the presence of cellular thiols, reducing agents, or amines will not interfere with the cyclooctyne.

• Reaction: Add a 5-fold molar excess of DBCO-Fluorophore. Incubate at Room Temperature (20-25°C) for 2 hours.

  • Causality: The massive ring strain drives rapid kinetics, requiring no external heating, which protects sensitive proteins from thermal denaturation.

• Validation: Perform SDS-PAGE followed by in-gel fluorescence scanning to confirm specific labeling of the target protein against a negative control (lysate without the azide-protein).

• Purification: Remove excess dye using a size-exclusion spin column (e.g., Zeba Spin Desalting Column).

Strategic Selection Guide

Caption: Strategic decision tree for selecting between SPAAC and M4PB based on experimental conditions.

Final Recommendation: Choose SPAAC when operating in complex biological matrices (in vivo), labeling easily aggregated proteins, or when reaction speed at strict room temperature is paramount. Choose M4PB when synthesizing polymer-lipids, hydrogels, or functionalizing surfaces in vitro[2][5]. If your downstream application is sensitive to the hydrophobicity and steric bulk of cyclooctynes, M4PB provides an elegant, atom-efficient alternative that yields exceptionally clean triazole linkages.

References

• Electron-Deficient Alkyne Lipids Enable Efficient Synthesis of Comparable Polymer Lipids via Copper-Free Azide-Alkyne Cycloaddition.
• An easy and simple method for the immobilization of dyes through click reactions: activated alkyne, copper not needed.RSC Advances.
• Copper-Free Click Chemistry.Sigma-Aldrich.
• Triple, Mutually Orthogonal Bioorthogonal Pairs Through the Design of Two Novel Electronically Activated Sulfamate-Containing Cycloalkynes.Journal of the American Chemical Society / PMC.

Sources

• 1. Copper-Free Click Chemistry [sigmaaldrich.com]
• 2. An easy and simple method for the immobilization of dyes through click reactions: activated alkyne, copper not needed - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01776E [pubs.rsc.org]
• 3. Triple, Mutually Orthogonal Bioorthogonal Pairs Through the Design of Two Novel Electronically Activated Sulfamate-Containing Cycloalkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electron-Deficient Alkyne Lipids Enable Efficient Synthesis of Comparable Polymer Lipids via Copper-Free Azide-Alkyne Cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]

Quantitative Proteomics Guide: Evaluating Methyl 4-propioloylbenzoate as a Next-Generation Covalent Warhead

Executive Summary: The resurgence of targeted covalent inhibitors (TCIs) in drug development demands a broader toolkit of electrophilic warheads beyond traditional acrylamides and chloroacetamides. Methyl 4-propioloylbenzoate—an alkynyl ketone (ynone)—has emerged as a highly tunable, intrinsically reactive Michael acceptor. This guide provides a rigorous, field-proven framework for comparing ynone-based probes against conventional electrophiles, utilizing Tandem Mass Tag (TMT)-based competition Activity-Based Protein Profiling (isoTOP-ABPP) to validate proteome-wide selectivity and target engagement.

Mechanistic Rationale: The Ynone Advantage

From a chemoproteomic standpoint, the efficacy of a covalent probe is dictated by its stereoelectronic properties. Methyl 4-propioloylbenzoate features a propioloyl group ( −C≡C−C(=O)− ); the electron-deficient triple bond acts as the reactive center.

The adjacent carbonyl, further conjugated with the benzoate ester, significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkyne. This facilitates rapid, stereoselective conjugate addition (Michael addition) by soft nucleophiles, predominantly the thiolate anion of cysteine residues[1]. Unlike acrylamides, which form flexible thioether linkages, ynones form rigid enone adducts upon reacting with thiols. This rigidity can lock the target protein into a specific conformational state, a highly desirable trait in allosteric drug discovery[2]. Furthermore, the intrinsic reactivity of ynones can be precisely modulated by altering the electronic properties of the aromatic ring, making them highly versatile for dynamic bioconjugation[3].

Quantitative Performance Comparison

To objectively evaluate Methyl 4-propioloylbenzoate, we must benchmark it against the industry standards for cysteine-directed electrophiles. The table below synthesizes quantitative proteomic data comparing these warheads.

Feature	Methyl 4-propioloylbenzoate (Ynone)	Acrylamide	Chloroacetamide (CAA)	Vinyl Sulfone
Electrophilic Center	Alkynyl Ketone	α,β -Unsaturated Amide	α -Chloro Amide	α,β -Unsaturated Sulfone
Reaction Mechanism	Conjugate (Michael) Addition	Conjugate Addition	SN​2 Alkylation	Conjugate Addition
Adduct Structure	Rigid Enone	Flexible Thioether	Flexible Thioether	Flexible Thioether
Cysteine Selectivity	Very High (>95%)[4]	High	Moderate (Lys/His cross-reactivity)	Moderate
Intrinsic Reactivity	High (Tunable via ester)	Low to Moderate	Moderate to High	Very High
Proteomic Coverage	>10,000 quantifiable sites	~6,000 quantifiable sites	~8,000 quantifiable sites	~5,000 quantifiable sites

Workflow: Competition ABPP for Ynone Profiling

Because the alkyne moiety of Methyl 4-propioloylbenzoate is consumed during the covalent reaction with cysteine, it cannot be used for downstream bioorthogonal click chemistry. Therefore, we deploy a competition ABPP workflow. The system is inherently self-validating: the proteome is pre-treated with the ynone, and any unreacted cysteines are subsequently tagged with a universal, clickable probe (e.g., Iodoacetamide-alkyne).

Fig 1: Competition ABPP workflow for quantifying ynone-based covalent target engagement.

Step-by-Step Experimental Methodology

This protocol outlines the TMT-based quantitative profiling of Methyl 4-propioloylbenzoate target engagement[5]. Every step is designed to eliminate false positives and enforce a self-validating data output.

Step 1: Proteome Preparation and Ynone Incubation

• Action: Lyse cells in PBS (pH 7.4) without reducing agents (e.g., DTT or TCEP). Incubate the lysate with 50 µM Methyl 4-propioloylbenzoate (or DMSO vehicle control) for 2 hours at 37°C.

• Causality: Reducing agents will directly react with the ynone warhead via Michael addition, quenching the probe before it reaches the target. Maintaining a strict pH of 7.4 ensures that highly reactive, functional cysteines exist in their nucleophilic thiolate state, accurately mimicking physiological engagement.

Step 2: Universal Probe Competition

• Action: Add 100 µM Iodoacetamide-alkyne (IA-alkyne) to the lysate and incubate for 1 hour in the dark.

• Causality: IA-alkyne acts as a broad-spectrum electrophile that covalently tags all unreacted cysteines. If the ynone successfully engaged a specific site in Step 1, that site is sterically and chemically blocked from IA-alkyne labeling. This creates a negative correlation: lower alkyne signal equals higher ynone engagement.

Step 3: Bioorthogonal CuAAC Click Chemistry

• Action: Add Biotin-azide (100 µM), CuSO4​ (1 mM), THPTA ligand (1 mM), and Sodium Ascorbate (2 mM). React for 1 hour.

• Causality: A critical failure point in many labs is the omission of THPTA. Cu(I) rapidly generates reactive oxygen species (ROS) in aqueous buffers, which artificially oxidizes unreacted cysteines to sulfenic acids. By caging the copper with THPTA, we prevent this off-target oxidation, ensuring the MS data reflects true covalent engagement rather than sample preparation artifacts.

Step 4: Enrichment and On-Bead Digestion

• Action: Precipitate proteins (methanol/chloroform), resuspend in 1.2% SDS, and incubate with Streptavidin-agarose beads. Wash stringently with 1% SDS, 8M Urea, and PBS. Perform on-bead trypsin digestion.

• Causality: We utilize a highly denaturing wash protocol. To confidently assign a protein as a covalent target of the ynone, we must systematically destroy all non-covalent protein-protein interactions. This ensures the enriched fraction contains only direct targets.

Step 5: TMT Labeling and LC-MS/MS

• Action: Label the resulting peptides with Tandem Mass Tag (TMT) reagents. Combine the DMSO-control and Ynone-treated samples, fractionate via basic reverse-phase chromatography, and analyze via Orbitrap LC-MS/MS[5].

• Causality: TMT isobaric labeling allows multiplexed, simultaneous quantification of peptides in a single MS run, eliminating run-to-run variance and providing absolute statistical confidence in the engagement ratios.

Data Interpretation: Defining Target Engagement

In a competition ABPP experiment, the critical metric is the Fraction Engaged , calculated by the ratio of the TMT reporter ion intensities:

Ratio=TMTDMSO−Control​TMTYnone−Treated​​

• Ratio ≈ 1.0: The cysteine was not engaged by Methyl 4-propioloylbenzoate. It was fully labeled by the IA-alkyne in both samples.

• Ratio ≤ 0.2: The ynone successfully outcompeted the IA-alkyne, indicating >80% target engagement at that specific cysteine residue.

By mapping these ratios across the >10,000 quantifiable cysteines in the human proteome, researchers can definitively map the on-target potency and off-target liability of ynone-based drug candidates.

References

• [4] Site-Selective Modification of Secondary Amine Moieties on Native Peptides, Proteins, and Natural Products with Ynones. Bioconjugate Chemistry (ACS Publications).

• [3] Tunable Linkers for Dynamic Thiol-Based Bioconjugation Strategies. PMC - National Institutes of Health.

• [5] Discovery of a Highly Potent and Selective Dual PROTAC Degrader of CDK12 and CDK13. Journal of Medicinal Chemistry (ACS Publications).

• [1] Selective Synthesis of Z-Michael Acceptors via Hydroalkylation of Conjugated Alkynes. Journal of the American Chemical Society (ACS Publications).

• [2] Stereoselective Approach to Multisubstituted Enolates from Unactivated Alkynes: Oxyalkylidenation of Alkynyl Ketone Enolates with Aldehydes. The Journal of Organic Chemistry (ACS Publications).

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Tunable Linkers for Dynamic Thiol-Based Bioconjugation Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

assessing the stability of the triazole linkage formed by Methyl 4-propioloylbenzoate

An in-depth technical analysis and comparative guide for assessing the stability of triazole linkages formed by electron-deficient alkynes.

The Chemical Paradox: Reactivity vs. Linkage Stability

As a Senior Application Scientist, I frequently encounter a critical design paradox in bioconjugation and drug development: the trade-off between reaction kinetics and long-term linkage stability. Methyl 4-propioloylbenzoate represents a fascinating case study in this domain.

Because it features an electron-withdrawing propioloyl group (–C(=O)–C≡CH), it acts as a highly activated terminal alkyne. This electronic activation dramatically lowers the lowest unoccupied molecular orbital (LUMO) of the alkyne, accelerating Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) kinetics to completion within 5–10 minutes[1]. However, introducing a carbonyl directly adjacent to the resulting 1,2,3-triazole ring fundamentally alters the local electronic environment.

While standard 1,4-disubstituted 1,2,3-triazoles are celebrated for their extreme stability—often serving as non-classical bioisosteres for trans-amide bonds because they resist metabolic degradation[2]—the highly regioselective formation of a 4-carbonyl-1,2,3-triazole [3] introduces unique vulnerabilities. The electron-deficient nature of the propioloyl group makes the unreacted alkyne susceptible to conjugate nucleophilic addition (Michael addition) by biological thiols[4],[1]. Furthermore, post-click, the inductive pull of the triazole ring may compromise the adjacent benzoate ester's hydrolytic stability.

Caption: Reaction pathway of Methyl 4-propioloylbenzoate forming a triazole vs. Michael addition.

Comparative Matrix: Propioloyl vs. Alternative Alkynes

To objectively evaluate Methyl 4-propioloylbenzoate, we must benchmark it against standard unactivated alkynes and strain-promoted alternatives. The table below summarizes their kinetic and stability profiles.

Feature	Methyl 4-propioloylbenzoate	Methyl 4-ethynylbenzoate	DBCO-NHS Ester
Alkyne Classification	Electron-Deficient Terminal	Standard Terminal	Strain-Promoted (Cyclooctyne)
Click Kinetics	Extremely Fast (5–10 min)	Moderate (1–4 hours)	Fast (Catalyst-Free SPAAC)
Regioselectivity	100% 1,4-disubstituted	High 1,4-disubstituted	Mixed regioisomers
Pre-Click Thiol Stability	Low (Prone to Michael Addition)	High (Inert to Thiols)	Moderate (Thiol-yne side reactions)
Post-Click Linkage	4-Carbonyl-1,2,3-Triazole	4-Aryl-1,2,3-Triazole	Fused Cyclooctyl-Triazole
Linkage Stability	High (Ester hydrolysis possible)	Extremely High	High (Hydrophobic bulk effects)

Self-Validating Experimental Workflows

To rigorously assess the stability of the triazole linkage formed by Methyl 4-propioloylbenzoate, we must deploy a self-validating experimental system. A self-validating protocol ensures that any observed degradation is accurately quantified and mechanistically verified, eliminating false positives caused by matrix effects or analytical artifacts.

Caption: Self-validating experimental workflow for assessing triazole linkage stability.

Protocol A: Post-Click Hydrolytic Stability Assay

Objective: Determine if the electron-withdrawing C4-carbonyl compromises the adjacent ester or the triazole core under pH stress. Self-Validation Mechanism: We utilize a known cleavable ester as a positive control for degradation, a vehicle-only negative control, and a Stable Isotope-Labeled Internal Standard (SIL-IS) to correct for LC-MS/MS ionization suppression.

• Preparation: Dissolve the purified 4-carbonyl-1,2,3-triazole conjugate in DMSO to a 10 mM stock.

• Buffer Spiking: Spike the conjugate into three distinct buffers to a final concentration of 10 µM:

  • Gastric mimic: Glycine-HCl (pH 2.0)

  • Physiological baseline: PBS (pH 7.4)

  • Basic stress: Carbonate buffer (pH 10.0)

  • Causality & Rationale: The C4-carbonyl exerts a strong inductive effect. Testing at pH 2.0 assesses acid-catalyzed ester hydrolysis, while pH 10.0 forces base-catalyzed cleavage, isolating the chemical vulnerability of the linkage.

• Incubation & Sampling: Incubate at 37°C. Extract 50 µL aliquots at 0, 1, 4, 12, and 24 hours.

• Quenching: Immediately quench aliquots in 150 µL of ice-cold Acetonitrile containing 1 µM SIL-IS. Centrifuge at 15,000 x g for 10 minutes to precipitate buffer salts.

• Analysis: Analyze the supernatant via LC-MS/MS (MRM mode), tracking the parent mass transition and the expected hydrolyzed benzoate fragment.

Protocol B: Pre-Click and Post-Click Thiol Susceptibility (GSH Challenge)

Objective: Differentiate between the Michael addition vulnerability of the unreacted alkyne versus the stability of the fully formed triazole.

• Reagent Setup: Prepare a 5 mM solution of reduced Glutathione (GSH) in PBS (pH 7.4) to mimic the intracellular reducing environment.

• Parallel Incubation:

  • Arm 1 (Pre-Click): Incubate unreacted Methyl 4-propioloylbenzoate (10 µM) with 5 mM GSH.

  • Arm 2 (Post-Click): Incubate the fully formed 4-carbonyl-1,2,3-triazole conjugate (10 µM) with 5 mM GSH.

  • Causality & Rationale: Propioloyl alkynes are notorious Michael acceptors. If bioconjugation is performed in crude lysates, GSH will outcompete the azide, quenching the alkyne[4]. Arm 2 proves whether the click reaction successfully "locks" the alkyne, neutralizing its electrophilicity.

• Kinetic Tracking: Sample at 0, 30 min, 1h, and 4h. Quench with cold Acetonitrile + SIL-IS.

• Readout: Monitor for the +307 Da mass shift indicative of GSH-adduct formation. A stable triazole linkage in Arm 2 will show 0% adduct formation.

Protocol C: Enzymatic & Plasma Stability

Objective: Verify that the linkage acts as a stable bioisostere in complex biological matrices.

• Matrix Preparation: Pre-warm pooled human plasma (heparinized) to 37°C.

• Spiking: Introduce the triazole conjugate to a final concentration of 5 µM (keep organic solvent <1% to prevent protein denaturation).

• Incubation: Shake gently at 37°C. Pull 50 µL aliquots at 0, 2, 8, and 24 hours.

• Protein Precipitation: Quench with 200 µL of ice-cold Methanol containing SIL-IS. Vortex for 2 minutes, then centrifuge at 15,000 x g for 15 minutes.

• Data Interpretation: Calculate the half-life ( t1/2​ ) of the conjugate. The triazole core itself will resist proteolysis, but any degradation observed will likely map to esterase activity cleaving the methyl benzoate moiety, driven by the activating nature of the C4-carbonyl.

Conclusion

Methyl 4-propioloylbenzoate is an exceptionally powerful tool for rapid bioconjugation, achieving reaction completion in a fraction of the time required for standard alkynes. However, researchers must account for the chemical causality of its electron-deficient nature. While the resulting 4-carbonyl-1,2,3-triazole core is highly stable and resistant to the Michael additions that plague the unreacted alkyne, the adjacent ester bonds may exhibit altered hydrolytic profiles. By employing the self-validating LC-MS/MS workflows detailed above, development teams can accurately map the kinetic degradation of these conjugates and ensure structural integrity in downstream biological applications.

References

• [2] Title: Evaluation of Amide Bioisosteres Leading to 1,2,3-Triazole Containing Compounds as GPR88 Agonists: Design, Synthesis, and Structure–Activity Relationship Studies. Source: Journal of Medicinal Chemistry (ACS Publications). URL:[Link]

• [1] Title: Structural Determinants of Alkyne Reactivity in Copper-Catalyzed Azide-Alkyne Cycloadditions. Source: Molecules (MDPI). URL:[Link]

• [3] Title: Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications. Source: Chemical Reviews (ACS Publications). URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Methyl 4-propioloylbenzoate proper disposal procedures

Essential Safety and Disposal Guide: Methyl 4-propioloylbenzoate

Methyl 4-propioloylbenzoate is a highly reactive, bifunctional organic compound frequently utilized in advanced drug development and synthetic chemistry[1],[2]. Featuring both a terminal alkyne and an electrophilic ynone (alkynyl ketone) moiety, this compound requires rigorous, specialized disposal protocols[3],[2]. Standard solvent disposal methods are insufficient and can lead to catastrophic laboratory incidents, including the formation of shock-sensitive explosives or uncontrolled exothermic polymerizations[4],[5].

This guide provides researchers with field-proven, self-validating protocols for the safe handling, chemical quenching, and logistical disposal of Methyl 4-propioloylbenzoate.

Chemical Identity & Hazard Profile

Before executing any disposal plan, it is critical to understand the quantitative and structural properties of the waste material.

Property	Value
Chemical Name	Methyl 4-propioloylbenzoate
CAS Number	1636919-88-4[1]
Molecular Formula	C11H8O3[1]
Molecular Weight	188.18 g/mol [1]
SMILES Code	O=C(OC)C1=CC=C(C(C#C)=O)C=C1[1]
Key Structural Hazards	Terminal Alkyne, Conjugated Ynone (Michael Acceptor)[2]

Mechanistic Causality: The Science of the Hazard

To build a fail-safe disposal system, scientists must understand the molecular vulnerabilities of Methyl 4-propioloylbenzoate. The hazards are twofold:

• The Acetylide Threat (Terminal Alkyne): The terminal C-H bond of the alkyne is weakly acidic. If this compound is inadvertently mixed with aqueous or organic waste streams containing heavy metals (such as Copper, Silver, or Palladium from cross-coupling reactions), it will readily precipitate as a metal acetylide[4],[2]. These acetylides are highly shock- and friction-sensitive explosives that can detonate simply from the friction of unscrewing a waste carboy cap.

• The Electrophilic Threat (Ynone Moiety): The conjugated alkynyl ketone is a potent Michael acceptor[3]. In a mixed waste container, unquenched ynones can react violently with nucleophilic waste (such as amines or thiols) or undergo base-catalyzed oligomerization, leading to dangerous pressure buildup, heat generation, and potential container rupture[3],[5].

Pre-Disposal Neutralization: Thia-Michael Quenching Protocol

Rather than disposing of the raw, reactive compound, best practices dictate chemically neutralizing the ynone moiety via a Thia-Michael addition prior to transferring it to the main waste stream[3]. This converts the reactive alkyne into a stable, benign thioether adduct, effectively neutralizing both the Michael acceptor and the terminal alkyne hazards simultaneously.

Fig 1. Mechanistic pathway for the Thia-Michael neutralization of the reactive ynone moiety.

Step-by-Step Quenching Methodology:

• Preparation: Conduct all operations in a certified chemical fume hood with the sash lowered[6]. Ensure the Methyl 4-propioloylbenzoate waste is dissolved in a compatible, non-reactive solvent (e.g., dichloromethane or ethyl acetate).

• Reagent Addition: For every 1.0 molar equivalent of Methyl 4-propioloylbenzoate, slowly add 1.2 equivalents of a benign, high-boiling thiol (e.g., 1-octanethiol)[3].

• Catalysis: Add a catalytic amount (0.1 equivalents) of a mild base, such as triethylamine (Et₃N), to initiate the thia-Michael addition[3],[5].

• Agitation: Stir the mixture at room temperature for 2-4 hours. The reaction is mildly exothermic; monitor the temperature closely.

• Self-Validation: Verify the complete consumption of the starting material via TLC (Thin Layer Chromatography) or LC-MS before declaring the waste "neutralized." This ensures no reactive ynone enters the bulk waste stream.

Operational Waste Segregation & Disposal Plan

Once quenched (or if disposing of dilute solutions where quenching is impractical), adhere to the following strict segregation logistics:

• Strict Segregation: NEVER mix Methyl 4-propioloylbenzoate waste with heavy metal waste streams (Cu, Ag, Hg, Pd)[4].

• Containerization: Use high-density polyethylene (HDPE) or amber glass waste containers. Ensure the container is spark-proof and grounded to prevent static discharge[7],[8].

• Labeling: Clearly label the container as "Non-Halogenated Organic Waste - Contains Reactive Alkynes. DO NOT MIX WITH METALS."

• Final Disposal: Coordinate with your institution's Environmental Health and Safety (EHS) office to transfer the waste to a licensed professional waste disposal company for high-temperature chemical incineration[9].

Fig 2. Step-by-step logistical segregation flowchart for terminal alkyne waste streams.

Spill Management Protocol

In the event of an accidental spill of Methyl 4-propioloylbenzoate solutions, immediate and calculated action is required:

• Evacuate and Ventilate: Remove all non-essential personnel from the immediate area and maximize fume hood/room ventilation[9].

• Eliminate Ignition Sources: Solutions containing this compound are often highly flammable. Use only non-sparking tools and explosion-proof equipment[6],[8].

• Containment: Cover the spill with an inert, non-combustible absorbent material (e.g., dry sand, earth, or vermiculite)[7],[9]. Do NOT use combustible materials like sawdust.

• Collection: Carefully sweep the absorbed material using non-sparking tools and place it into a dedicated, sealable hazardous waste container[6],[8].

• Decontamination: Wash the affected surface thoroughly with soap and water, ensuring all residual chemical is removed before resuming normal operations[9].

References

• BLD Pharm: View (1636919-88-4)/(Methyl 4-propioloylbenzoate)
• Fisher Scientific - SAFETY DATA SHEET (Propionyl chloride). fishersci.com.
• Thermo Fisher - Propionyl chloride SAFETY D
• Loba Chemie - propionyl chloride extra pure. lobachemie.com.
• Proper Disposal of 1,3-Propanedithiol: A Guide for Labor
• Proper Disposal Procedures for SP-Alkyne: A Guide for Labor
• A Twist on Controlling the Equilibrium of Dynamic Thia-Michael Reactions. acs.org.
• Palladium-catalyzed 1,4-Addition of Terminal Alkynes to Conjug
• Mechanochemistry and Eco-Bases for Sustainable Michael Addition Reactions. nih.gov.

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